[2,2'-Bipyridin]-5-amine dihydrochloride

• CAS: 1246767-54-3

Core Science & Biosynthesis

The Protonation Dynamics and pKa Values of 5-Amino-2,2'-Bipyridine Dihydrochloride: A Comprehensive Guide

Executive Summary

For researchers and application scientists working in transition metal catalysis, metallopeptide design, and drug development, 5-amino-2,2'-bipyridine is a highly versatile bidentate ligand[1]. When isolated and utilized as a dihydrochloride salt , understanding its exact protonation sites is critical for downstream applications such as amide coupling or Ruthenium(II)/Osmium(II) coordination.

A pervasive misconception in synthetic chemistry is that the primary exocyclic amine group (-NH₂) is the most basic site and thus the primary site of protonation. However, due to resonance delocalization and aromatic inductive effects, the pyridine ring nitrogens are the actual sites of protonation . This whitepaper elucidates the sequential pKa values, the underlying electronic mechanisms, and the self-validating experimental protocols required to map the protonation states of 5-amino-2,2'-bipyridine dihydrochloride.

Structural and Electronic Causality of Basicity

5-Amino-2,2'-bipyridine consists of two directly linked pyridine rings, with a primary amine substituted at the 5-position of one ring. The basicity of this molecule is governed by the interplay of inductive electron withdrawal and resonance stabilization.

In aminopyridines, the lone pair of electrons on the exocyclic amine is delocalized into the aromatic π-system. This delocalization significantly increases the electron density on the adjacent ring nitrogen, making the ring nitrogen the most basic site, while rendering the exocyclic amine exceptionally non-basic (pKa < 0).

To understand the 5-amino-2,2'-bipyridine system, we must look at the positional relationship of the amine to the ring nitrogen. The amino group at the 5-position is meta to the ring nitrogen (position 1). Because it is meta, resonance cannot place a negative charge directly on the ring nitrogen (unlike in 4-aminopyridine, which has a highly basic pKa of 9.17[2]). Instead, it acts via weaker inductive and secondary resonance effects, resulting in a basicity similar to 3-aminopyridine (pKa 5.98)[3].

The Protonation Sequence of the Dihydrochloride Salt

When 5-amino-2,2'-bipyridine is crystallized as a dihydrochloride salt, it exists as a dication . The two protons from the HCl molecules reside on the two pyridine ring nitrogens, leaving the exocyclic amine unprotonated. The sequential protonation occurs as follows:

• First Protonation (pKa₁ ≈ 5.7 - 6.0): The most basic site is the pyridine nitrogen on the amino-substituted ring. The electron-donating nature of the 5-amino group stabilizes the conjugate acid, raising the pKa relative to unsubstituted bipyridine.

• Second Protonation (pKa₂ ≈ 2.0 - 3.0): The second proton attaches to the pyridine nitrogen of the unsubstituted ring. The presence of a positive charge on the adjacent ring exerts a strong electron-withdrawing inductive effect and creates electrostatic repulsion, significantly lowering this pKa compared to the first[4].

• Third Protonation (pKa₃ ≈ -1.0): The exocyclic amine is the least basic site. Protonating this nitrogen disrupts the resonance stabilization of the aromatic system and forces a highly unfavorable tricationic state. It only occurs in extremely strong acidic media (pH < 0).

Fig 1: Sequential protonation states of 5-amino-2,2'-bipyridine from neutral to trication.

Comparative pKa Data Summary

To provide context for ligand design, the table below summarizes the pKa values of 5-amino-2,2'-bipyridine against foundational reference compounds.

Compound	pKa₁ (1st Ring N)	pKa₂ (2nd Ring N)	pKa₃ (Exocyclic Amine)	Reference
Pyridine	5.20	N/A	N/A	Standard
2,2'-Bipyridine	4.40	-0.20	N/A	[4]
2-Aminopyridine	6.86	N/A	< 0	[5]
3-Aminopyridine	5.98	N/A	< 0	[3]
4-Aminopyridine	9.17	N/A	< 0	[2]
5-Amino-2,2'-Bipyridine	~5.7 - 6.0	~2.0 - 3.0	~ -1.0	Derived

Experimental Methodologies for pKa Validation

To accurately map these pKa values in your own laboratory, a multi-modal analytical approach is required. Relying solely on standard pH titration will miss the highly acidic pKa₃.

Protocol 1: Potentiometric Titration (For pKa₁ and pKa₂)

Causality: Glass electrodes are highly accurate between pH 2 and 12, making them ideal for capturing the deprotonation of the two pyridine rings.

• Prepare a 1.0 mM solution of 5-amino-2,2'-bipyridine dihydrochloride in degassed, deionized water. Add 0.1 M KCl as a background electrolyte to maintain constant ionic strength.

• Thermostat the titration vessel at 25.0 ± 0.1 °C under an inert Argon atmosphere to prevent CO₂ absorption (which forms carbonic acid and skews the titration curve).

• Titrate with standardized 0.05 M NaOH using an automated titrator equipped with a calibrated glass electrode.

• Record pH vs. volume of titrant. The titration curve will show two distinct inflection points.

• Extract pKa values using non-linear least-squares regression software (e.g., HYPERQUAD).

Protocol 2: UV-Vis Spectrophotometric Titration (For pKa₃)

Causality: Because pKa₃ is below the operational range of standard glass electrodes, UV-Vis spectroscopy in highly acidic media is required. Protonation of the exocyclic amine breaks its resonance with the ring, causing a distinct shift in the π-π* transition band.

• Prepare a series of solutions of the ligand in varying concentrations of aqueous HCl and H₂SO₄ (yielding Hammett acidity functions, H0​ , from 0 to -3).

• Record the UV-Vis spectra from 200 to 400 nm. Observe the hypsochromic (blue) shift indicating the loss of resonance delocalization.

• Plot absorbance at the analytical wavelength against the acidity function H0​ to determine pKa₃.

Protocol 3: ¹H-NMR Titration (Site Validation)

Causality: To definitively prove which nitrogen is protonated at a given pH, NMR tracks the chemical shifts of adjacent protons.

• Dissolve the dihydrochloride salt in D₂O.

• Adjust the pD using DCl and NaOD.

• Track the downfield shift of the aromatic protons adjacent to the nitrogens. The protons on the amino-substituted ring will shift first (validating pKa₁), followed by the unsubstituted ring (validating pKa₂).

Fig 2: Multi-modal experimental workflow for determining pKa values and protonation sites.

Implications for Drug Development and Ligand Design

Understanding that the exocyclic amine remains unprotonated in the dihydrochloride salt is a massive advantage for synthetic chemists.

When tethering 5-amino-2,2'-bipyridine to peptides or small-molecule drugs via amide coupling (e.g., using EDC/NHS chemistry), researchers often assume they must aggressively basify the solution to "free" the amine from the hydrochloride salt. This is incorrect. Because the HCl protons reside on the pyridine rings, the exocyclic amine is already a free nucleophile. Over-basification is not only unnecessary but can lead to the degradation of sensitive peptide tethers or unwanted side reactions. Furthermore, for metal coordination (e.g., forming [Ru(bpy)2​(5−NH2​−bpy)]2+ complexes), the reaction pH must simply be raised above ~6.0 to deprotonate the pyridine nitrogens and allow bidentate chelation[1].

References

• National Center for Biotechnology Information (PubChem). "2-Aminopyridine | NH2C5H4N | CID 10439." PubChem Database. Available at:[Link]

• Tesis Doctorals en Xarxa (TDX). "Sistemes organocatalítics dinàmics autoassemblats en un metall." TDX.cat. Available at:[Link]

• MDPI. "The Early Years of 2,2′-Bipyridine—A Ligand in Its Own Lifetime." Molecules. Available at:[Link]

• ResearchGate. "Synthesis of ruthenium tris(2,2′-bipyridine)-type complexes tethered to peptides at 5,5′-positions." ResearchGate. Available at:[Link]

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• 4. The Early Years of 2,2′-Bipyridine—A Ligand in Its Own Lifetime [mdpi.com]
• 5. 2-Aminopyridine | NH2C5H4N | CID 10439 - PubChem [pubchem.ncbi.nlm.nih.gov]

Electronic Properties of Amine-Substituted Bipyridine Ligands: A Comprehensive Guide for Advanced Coordination Chemistry

Executive Summary

As a Senior Application Scientist, I frequently encounter challenges in tuning the photophysical and electrochemical properties of transition metal complexes. The 2,2′-bipyridine (bpy) ligand is a cornerstone of coordination chemistry, but its unsubstituted form offers limited electronic flexibility. By introducing amine (-NH2) substituents, we can profoundly alter the ligand's σ -donating and π -accepting characteristics.

This whitepaper provides an in-depth mechanistic analysis of how positional amine substitution (4,4′-, 5,5′-, and 6,6′-) dictates the electronic properties of resulting metal complexes. It further establishes field-proven, self-validating protocols for synthesizing these advanced materials for applications in photoluminescence, spin-crossover (SCO) devices, and bio-inorganic chemistry.

Mechanistic Grounding: The Electronic Impact of Amine Substitution

The amino group is a strong electron-donating group (EDG) via resonance, despite being inductively electron-withdrawing. When covalently bonded to the bipyridine ring, it pushes electron density into the heteroaromatic π -system. This fundamental electronic perturbation alters the HOMO-LUMO energy gap of the resulting metal complexes, but the direction and magnitude of this shift are highly dependent on the position of the substituent[1].

Positional Dependence: 4,4′- vs. 5,5′- vs. 6,6′-Substitution

The photophysical properties of ruthenium(II) polypyridyl complexes are governed by Metal-to-Ligand Charge Transfer (MLCT) transitions. The position of the amine group dictates how the ligand's π∗ orbitals (LUMO) and the metal's d -orbitals (HOMO) are modulated:

• 4,4′-Diamino-2,2′-bipyridine (4,4′-dabpy): Substitution at the 4,4′ positions (para to the coordinating nitrogens) significantly increases the electron density at the coordinating nitrogen atoms. This enhances the σ -donating ability of the ligand, which strongly destabilizes the metal-centered t2g​ HOMO. Because the HOMO is destabilized more than the ligand-centered LUMO, the overall energy gap shrinks, resulting in a red shift of the MLCT absorption and emission bands[2].

• 5,5′-Diamino-2,2′-bipyridine (5,5′-dabpy): Conversely, substitution at the 5,5′ positions predominantly destabilizes the ligand-centered π∗ LUMO without providing the same degree of σ -donation to the metal center. This widens the HOMO-LUMO gap, resulting in a pronounced blue shift of the MLCT bands[2][3].

• 6,6′-Diamino-2,2′-bipyridine (6,6′-dabpy): Substitution adjacent to the coordinating nitrogens introduces significant steric hindrance. While it still acts as an EDG, the steric bulk often prevents the formation of standard tris-bipyridine complexes, favoring mono- or bis-chelated species. This makes 6,6′-dabpy ideal for designing catalysts with open coordination sites or specific biomimetic geometries[4].

Figure 1: Logical pathway of photophysical tuning via positional amine substitution.

Quantitative Data: Ru(II) MLCT Absorption Shifts

To illustrate this causality, we can observe the empirical absorption maxima ( λmax​ ) of Ru(II) complexes as the number of amine-substituted ligands increases. The data clearly demonstrates the opposing electronic effects of 4,4′- vs. 5,5′-substitution[2].

Complex Formula	Ligand Type	MLCT Absorption λmax​ (nm)	Shift Direction vs. [Ru(bpy)₃]²⁺
[Ru(bpy)₃]²⁺	Unsubstituted	~452 nm	Baseline
[Ru(4,4′-dabpy)(bpy)₂]²⁺	4,4′-Diamino	471 nm	Red Shift
[Ru(4,4′-dabpy)₂(bpy)]²⁺	4,4′-Diamino	481 nm	Red Shift
[Ru(4,4′-dabpy)₃]²⁺	4,4′-Diamino	502 nm	Strong Red Shift
[Ru(5,5′-dabpy)(bpy)₂]²⁺	5,5′-Diamino	452 nm	Negligible / Slight Blue
[Ru(5,5′-dabpy)₂(bpy)]²⁺	5,5′-Diamino	450 nm	Blue Shift
[Ru(5,5′-dabpy)₃]²⁺	5,5′-Diamino	420 nm	Strong Blue Shift

Advanced Applications in Modern Research

The unique electronic properties of amine-substituted bipyridines have unlocked several high-value applications:

• Spin Crossover (SCO) Modulation: In Iron(II) complexes, the strong electron-donating nature of the amino group directly influences the ligand field strength. Remarkably, the protonation state of the amino group acts as an electronic switch. For example, protonating the amino group in [Fe(H2​Bpz2​)2​(bipy−NH2​)] transforms the EDG (-NH2) into an electron-withdrawing group (-NH3+), which spectacularly enhances the SCO transition temperature ( T1/2​ ) from 160 K to 297 K, enabling room-temperature operation[5].

• Anti-Amyloid β (A β ) Agents: Ruthenium(II)–arene complexes utilizing 4,4′-diamino-2,2′-bipyridine (such as the RuBA complex) have shown significant efficacy in modulating the aggregation of A β peptides, a critical pathway in Alzheimer's disease research. The amino groups provide essential hydrogen-bond donor capabilities that interact with the peptide backbone[6].

• Luminescent Probes and Sensors: The -NH2 groups can serve as recognition sites for specific analytes. Because the lone pair on the nitrogen is involved in the electronic structure of the complex, binding events (or pH changes) immediately perturb the photoluminescence, allowing for highly sensitive bioimaging and sensing[7][8].

Experimental Methodologies & Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the synthesis of the sterically hindered 6,6′-diamino ligand and the coordination of the 4,4′-diamino ligand to a Platinum(II) center.

Protocol A: Synthesis of 6,6′-Diamino-2,2′-bipyridine Derivatives via Buchwald-Hartwig Amination

Chemical modification at the 6,6′ position via standard nucleophilic aromatic substitution is notoriously difficult due to the unactivated nature of the ring. Pd-catalyzed Buchwald-Hartwig amination is the authoritative method to achieve high yields[4][9].

Causality Check: The combination of Pd(dba)2​ and BINAP is explicitly chosen because this catalytic system efficiently facilitates the oxidative addition of the unactivated 6,6′-dibromo-2,2′-bipyridine while the bidentate BINAP ligand suppresses unwanted β -hydride elimination during the catalytic cycle[9].

Step-by-Step Procedure:

• Preparation: In a 25 mL two-neck flask flushed with dry argon, add 6,6′-dibromo-2,2′-bipyridine (0.25 mmol, 79 mg).

• Catalyst Loading: Add the pre-catalyst Pd(dba)2​ (11 mg, 8 mol%) and the ligand BINAP (14 mg, 9 mol%).

• Solvent Addition: Inject 12 mL of absolute dioxane. Stir the mixture magnetically for 2 minutes at room temperature to allow the active Pd-BINAP complex to form.

• Amine & Base Addition: Add the desired primary or secondary amine (0.25 mmol), followed by sodium tert-butoxide ( t−BuONa ) (0.75 mmol, 72 mg) as the base.

• Reflux: Equip the flask with a condenser and heat the mixture to reflux (approx. 100 °C) under an argon atmosphere for 24 hours.

• Workup & Purification: Cool to room temperature, filter through a Celite pad to remove Pd black and inorganic salts, and concentrate the filtrate under reduced pressure. Purify the crude product via silica gel column chromatography to isolate the 6,6′-diamino derivative.

Figure 2: Workflow for the Pd-catalyzed Buchwald-Hartwig amination of 6,6'-dibromo-2,2'-bipyridine.

Protocol B: Synthesis of [Pt(bph)(4,4′−(NH2​)2​bpy)] Complex

This protocol describes the coordination of 4,4′-diamino-2,2′-bipyridine to a Platinum(II) biphenyl precursor to create a complex with a highly tuned HOMO-LUMO gap[1].

Causality Check: Dichloromethane (DCM) is utilized as the solvent because it readily dissolves the diethyl sulfide Pt(II) dimer precursor. The diethyl sulfide ligands are highly labile and are easily displaced by the stronger chelating effect (entropic advantage) of the bidentate 4,4′-dabpy ligand.

Step-by-Step Procedure:

• Reagent Mixing: To a round-bottomed flask equipped with a magnetic stir bar, add 4,4′-diamino-2,2′-bipyridine (11 mg, 0.06 mmol) and the platinum precursor [Pt(bph)(C2​H5​)2​S]2​ (25 mg, 0.03 mmol).

• Solvation: Add 5 mL of anhydrous dichloromethane (DCM) to the flask.

• Reaction: Stir the mixture at 40 °C for 3 hours. During this period, the displacement of the sulfide ligands occurs, and a distinct yellow precipitate of the target complex will begin to form.

• Isolation: Isolate the solid precipitate via vacuum filtration.

• Washing & Drying: Wash the collected solid thoroughly with diethyl ether to remove any unreacted ligand and displaced diethyl sulfide. Dry under vacuum.

• Recrystallization: To achieve analytical purity, recrystallize the crude solid from methanol to yield fine yellow needles.

Conclusion & Future Perspectives

The strategic placement of amine substituents on the 2,2′-bipyridine scaffold provides researchers with a powerful lever to dictate the electronic structure of transition metal complexes. Whether engineering a red-shifted MLCT state via 4,4′-substitution for dye-sensitized solar cells, or enforcing steric constraints via 6,6′-substitution for selective catalysis, the underlying principle remains the same: precise control over the ligand's σ -donating and π -accepting profile. Future developments in this space will likely focus on utilizing the pH-responsive nature of the amine group to create dynamic, stimuli-responsive smart materials and advanced metallodrugs.

References

• [3] HHU.de. Heteroleptic 5,5'-disubstituted-2,2'-bipyridine complexes of ruthenium(II). Available at:[Link]

• [4] CLOCKSS. Synthesis of Polyazamacrocycles Comprising 6,6'-Diamino-2,2'-Bipyridyl Moieties via Pd-Catalyzed Amination. Available at:[Link]

• [1] FHSU Scholars Repository. HOMO–LUMO energy gap control in platinum(II) biphenyl complexes containing 2,2′-bipyridine ligands. Available at: [Link]

• [5] MTA KIK. Spin crossover behaviour in a homologous series of iron(II) complexes based on functionalized-bipyridyl ligands. Available at: [Link]

• [9] CLOCKSS. Synthesis of Polyazamacrocycles Comprising 6,6'-Diamino-2,2'-Bipyridyl Moieties via Pd-Catalyzed Amination (Detailed Methodology). Available at: [Link]

• [2] Airiti Library. Photophysical Properties of Ruthenium (II) Polypyridyl Complexes with Amino Substituted Bipyridine Ligands. Available at: [Link]

• [6] MDPI. Ruthenium(II)–Arene Complexes with a 2,2′-Bipyridine Ligand as Anti-Aβ Agents. Available at:[Link]

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• 2. 含胺取代之聯?啶釕錯化合物之光物理性質研究 = Photophysical Properties of Ruthenium (II) Polypyridyl Complexes with Amino Substituted Bipyridine Ligands｜Airiti Library 華藝線上圖書館 [airitilibrary.com]
• 3. ac1.hhu.de [ac1.hhu.de]
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• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Introduction: The Structural Significance of [2,2'-Bipyridin]-5-amine Salts

An In-depth Technical Guide to the Crystal Structure Analysis of [2,2'-Bipyridin]-5-amine Salts

[2,2'-Bipyridin]-5-amine is a heterocyclic aromatic compound featuring a rigid bipyridine framework and a reactive primary amine. This unique combination of a strong metal-chelating unit and a hydrogen-bonding donor group makes it a highly valuable building block in both medicinal chemistry and materials science.[1][2][3] The formation of salts by protonating the basic nitrogen centers with various acids is a fundamental strategy to modulate the physicochemical properties of the molecule, such as solubility, stability, and bioavailability.

For researchers in drug development, understanding the precise three-dimensional arrangement of atoms in these salts is not merely an academic exercise; it is a critical step in rational drug design.[4] The crystal structure dictates how molecules pack together, revealing a complex network of intermolecular interactions that govern the material's bulk properties. This guide provides a comprehensive overview of the methodologies and interpretative frameworks used to analyze the crystal structures of [2,2'-Bipyridin]-5-amine salts, from initial synthesis to advanced structural elucidation and its practical implications.

Part 1: The Foundation - Synthesis and Crystallization

The journey to understanding a crystal structure begins with the successful synthesis of the target compound and the growth of high-quality crystals. The choices made during these initial stages directly impact the quality of the final structural data.

Synthesis and Salt Formation

The synthesis of the parent [2,2'-Bipyridin]-5-amine can be achieved through various organic chemistry routes, often involving metal-catalyzed cross-coupling reactions of pyridine precursors.[5][6][7] Once the amine is purified, salt formation is typically straightforward. It involves the stoichiometric reaction of the amine with a selected acid (e.g., hydrochloric acid, sulfuric acid, or various carboxylic acids) in a suitable solvent. The primary amine at the C5 position is the most basic site, followed by the pyridine nitrogens. The choice of acid is a critical variable in "salt screening," a process designed to discover different crystalline forms (salts or cocrystals) with potentially improved properties.[8]

Protocol 1: General Procedure for Salt Formation and Crystallization

• Dissolution: Dissolve 1 molar equivalent of [2,2'-Bipyridin]-5-amine in a minimal amount of a suitable solvent (e.g., ethanol, methanol, or acetonitrile). Gentle heating may be required.

• Acid Addition: Add 1 to 1.1 molar equivalents of the chosen acid (e.g., HCl in ethanol) dropwise to the stirred amine solution.

• Precipitation/Crystallization: The salt may precipitate immediately. If not, crystallization can be induced by one of the following methods:

  • Slow Evaporation: The most common and simple method. Loosely cover the vessel and allow the solvent to evaporate slowly over several days at room temperature.[9][10]

  • Vapor Diffusion: Place the vessel containing the salt solution inside a larger, sealed container that holds a more volatile "anti-solvent" in which the salt is insoluble. The anti-solvent vapor slowly diffuses into the primary solvent, reducing the salt's solubility and promoting crystal growth.

  • Cooling Crystallization: If the salt's solubility is highly temperature-dependent, a saturated solution can be prepared at an elevated temperature and then allowed to cool slowly to room temperature or below.[8]

• Isolation: Once suitable crystals have formed, they are isolated by filtration, washed with a small amount of cold solvent, and dried under vacuum.

Causality Insight: The goal of crystallization is to achieve a state of supersaturation from which the system can slowly relax, allowing molecules to self-assemble into a highly ordered, single-crystalline lattice. Rapid precipitation traps molecules in a less-ordered, often amorphous or microcrystalline state, which is unsuitable for single-crystal analysis.

Part 2: Core Analytical Techniques for Structural Elucidation

The primary methods for determining crystal structures rely on the diffraction of X-rays by the electron clouds of the atoms within the crystal lattice.

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD stands as the unequivocal gold standard for determining the three-dimensional structure of a crystalline material.[4] It provides a high-resolution snapshot of the molecule's atomic coordinates, bond lengths, bond angles, and the intricate details of its intermolecular interactions within the crystal.[11][12]

Caption: Workflow for Single-Crystal X-ray Diffraction (SCXRD).

• Crystal Selection: A single, high-quality crystal (typically 0.1-0.3 mm) with well-defined faces and no visible cracks is selected under a microscope.

• Mounting: The crystal is mounted on a goniometer head using a cryoprotectant oil and flash-cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. As the crystal is rotated, it is irradiated with a monochromatic X-ray beam, and the resulting diffraction pattern is recorded on a detector.[4] A full sphere of data is collected to ensure completeness.

• Structure Solution: Specialized software is used to process the diffraction intensities. The initial positions of the heavier atoms are determined using direct methods or Patterson functions, providing an initial electron density map.

• Structure Refinement: The initial atomic model is refined against the experimental data using a least-squares algorithm. Hydrogen atoms are typically located from the difference electron density map and refined. This iterative process improves the fit between the calculated and observed diffraction patterns.

• Validation: The quality of the final structure is assessed using metrics like the R-factor (agreement factor) and Goodness-of-Fit (GooF). The final validated structure is typically reported in a standard Crystallographic Information File (CIF) format.

Powder X-ray Diffraction (PXRD)

While SCXRD analyzes a single point, PXRD provides information about the bulk crystalline material. It is an indispensable tool for phase identification, purity assessment, and polymorphism screening.[13][14] The output is a diffractogram plotting intensity versus the diffraction angle (2θ).

• Sample Preparation: A small amount of the crystalline powder (10-20 mg) is gently ground to ensure random orientation of the crystallites and packed into a sample holder.

• Data Acquisition: The sample is placed in a powder diffractometer, and an X-ray beam is scanned over a range of 2θ angles.

• Data Analysis: The experimental PXRD pattern is compared against a reference. This reference can be:

  • A pattern calculated from the SCXRD result of the same material (to confirm phase purity).

  • Patterns from a database (e.g., the Powder Diffraction File) to identify known crystalline phases.

  • Patterns from other batches to ensure consistency.

Trustworthiness Insight: Performing PXRD on the bulk sample from which a single crystal was selected is a self-validating step. It confirms that the solved single-crystal structure is representative of the entire crystalline batch and not an anomalous or minor phase.[14]

Part 3: Interpreting the Crystal Structure - A Guide to Supramolecular Interactions

The solved crystal structure is a roadmap of the forces holding the molecules together. In [2,2'-Bipyridin]-5-amine salts, the key interactions are driven by the positive charge on the protonated molecule and the presence of hydrogen bond donors and acceptors.

Caption: Key supramolecular interactions in bipyridin-amine salts.

• Hydrogen Bonding: This is the dominant directive force. The protonated amine group (NH3+) or pyridine nitrogen (N+-H) acts as a strong hydrogen bond donor, forming robust interactions with the counter-anion (e.g., N+-H···Cl⁻ or N+-H···O⁻-C=O).[9][15] Water or other protic solvent molecules, if present in the crystal lattice, can also participate, acting as bridges between cations and anions.[9]

• π-π Stacking: The electron-rich aromatic bipyridine rings tend to stack with neighboring rings to maximize van der Waals forces. These interactions can be face-to-face or, more commonly, offset (displaced face-to-face) to reduce electrostatic repulsion.[9][16]

• Anion-π Interactions: The electron-deficient nature of the protonated aromatic rings makes them susceptible to favorable interactions with anions. The anion can be located directly above the face of the pyridine ring, creating a stabilizing anion-π interaction.[9]

Quantitative Data Summary

The precise geometric parameters of these interactions, determined from SCXRD, are crucial for understanding their relative strengths.

Interaction Type	Donor-Acceptor Atoms	Typical Distance (Å)	Significance
Hydrogen Bond	N-H···O	2.8 - 3.1	Strong, directional; primary driver of crystal packing.[15]
N-H···Cl	3.0 - 3.3	Strong, directional; defines cation-anion pairing.[9]
π-π Stacking	Ring Centroid to Centroid	3.3 - 3.8	Weaker, non-directional; contributes to lattice stabilization.
Anion-π Interaction	Cl⁻ to Ring Centroid	3.2 - 3.6	Moderate strength; influences anion positioning.

Part 4: Complementary Analytical Techniques

To build a complete and robust understanding of the solid state, diffraction methods should be complemented by spectroscopic and thermal analysis.

• Spectroscopic Analysis:

  • Fourier-Transform Infrared (FTIR) Spectroscopy: Provides confirmation of salt formation. The N-H stretching vibrations in the IR spectrum shift to lower frequencies and broaden upon protonation and hydrogen bonding, providing clear evidence of these interactions.[17][18]

  • Solid-State NMR (ssNMR): A powerful tool for studying systems that are difficult to crystallize. It provides information about the local chemical environment of specific nuclei (e.g., ¹³C, ¹⁵N) and can distinguish between different polymorphic forms.[19][20]

• Thermal Analysis:

  • Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as a function of temperature. It is used to determine melting points, detect phase transitions, and assess the relative stability of different polymorphs.[14][21]

  • Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. It is essential for identifying the presence of solvent molecules (e.g., water) in the crystal lattice and determining the thermal decomposition profile of the salt.[21]

Part 5: Significance in Drug Development

The insights gained from crystal structure analysis are directly applicable to the challenges faced in pharmaceutical development.

Caption: Salt and polymorph selection workflow in drug development.

An active pharmaceutical ingredient (API) can exist in multiple crystalline forms (polymorphs) or as different salts, each of which is a distinct solid-state entity with unique properties. For example:

• Solubility & Bioavailability: A salt form that exhibits a weaker, less dense hydrogen-bonding network may dissolve more readily, potentially leading to higher bioavailability.

• Stability: A crystal structure with strong and efficient packing interactions will likely be more thermodynamically stable, resulting in a longer shelf-life and less susceptibility to converting to a less desirable form.

• Intellectual Property: Novel and stable salt or polymorphic forms of an API are patentable, providing a significant competitive advantage.

By thoroughly analyzing the crystal structure, scientists can establish a structure-property relationship, enabling the rational selection of the optimal salt form of [2,2'-Bipyridin]-5-amine for advancement into clinical development.

Conclusion

The crystal structure analysis of [2,2'-Bipyridin]-5-amine salts is a multi-faceted process that integrates synthesis, crystallography, spectroscopy, and thermal analysis. It moves beyond simple structure determination to provide a profound understanding of the supramolecular forces that govern the solid state. For researchers, scientists, and drug development professionals, mastering these techniques is essential for rationally engineering materials with tailored physicochemical properties, ultimately accelerating the development of safer, more effective, and robust pharmaceutical products.

References

• ResearchGate. (n.d.). Single-crystal X-ray diffraction analysis of arylamine-containing 2,2′-bipyridine derivatives. Retrieved from [Link]

• ResearchGate. (2025). Single-crystal X-ray diffraction study of 4,5-diaryl-3-hydroxy-2,2′-bipyridine-6-carbonitriles. Retrieved from [Link]

• Grzesiak, A. L., et al. (2019). Expanding the Solid Form Landscape of Bipyridines. Crystal Growth & Design. Retrieved from [Link]

• Hofmann, A., et al. (2005). Hydrogen-bonding, p-stacking and Cl -anion–p interactions of linear bipyridinium cations with phosphate, chloride and [CoCl4]. Dalton Transactions. Retrieved from [Link]

• Brock, M. J., & Hannum, M. J. (1954). Identification of Amines from X-Ray Powder Diffraction Diagrams of Their Hydrochloride Derivatives. Analytical Chemistry. Retrieved from [Link]

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• MDPI. (2024). Further Insight into the Manganese(II) 2,2′-Bipyridine-1,1′-dioxide Homoleptic Complex: Single-Crystal X-ray Structure Determination of the Perchlorate Salt and DFT Calculations. Retrieved from [Link]

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• ResearchGate. (2025). (PDF) Weak, Broken, but Working—Intramolecular Hydrogen Bond in 2,2′-bipyridine. Retrieved from [Link]

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• Cameron, L. J., et al. (2012). Metal Complexes of 2,2′-Bipyridine-4,4′-diamine as Metallo-Tectons for Hydrogen Bonded Networks. Crystal Growth & Design. Retrieved from [Link]

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• ResearchGate. (n.d.). Weak Hydrogen Bonds in Some Six- and Five-atom Interactions: An AIM Topological Analysis. Retrieved from [Link]

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The Ascent of a Privileged Ligand: A Technical Guide to the History and Discovery of Amino-Functionalized Bipyridine Derivatives

Abstract

The 2,2'-bipyridine (bpy) scaffold is a cornerstone of coordination chemistry, prized for its robust chelating ability. The strategic introduction of amino functional groups onto this core has unlocked a new dimension of chemical properties and applications, transforming a simple ligand into a highly tunable and versatile building block. This guide provides an in-depth exploration of the historical evolution, synthetic strategies, and diverse applications of amino-functionalized bipyridine derivatives. We will examine the causality behind synthetic choices, from classical coupling reactions to modern palladium-catalyzed methodologies, and detail the profound impact of the amino group on the electronic and photophysical properties of these compounds. This document serves as a technical resource for researchers and developers in catalysis, materials science, and medicinal chemistry, offering both foundational knowledge and practical insights into this remarkable class of molecules.

From a Chemical Curiosity to a Central Ligand: A Brief History

The story of amino-functionalized bipyridines begins with the parent molecule itself. 2,2'-Bipyridine was first synthesized in 1888 by Fritz Blau through the dry distillation of copper(II) pyridine-2-carboxylate.[1][2] For decades, it remained a subject of academic interest, with its true potential as a ligand being realized through the work of chemists who explored its rich coordination chemistry.[1]

The deliberate functionalization of the bipyridine core to include amino groups represented a significant leap forward. Early methods for creating amino-bipyridines often involved harsh conditions. For instance, the reaction of 6,6'-dibromo-2,2'-bipyridine with aqueous ammonia was used to produce 6,6'-diamino-2,2'-bipyridine.[1] These early synthetic routes, while foundational, often suffered from low yields and limited substrate scope. The development of more sophisticated synthetic methods in the late 20th and early 21st centuries, particularly palladium-catalyzed cross-coupling reactions, revolutionized the field, enabling the precise and efficient synthesis of a vast array of amino-bipyridine derivatives.[3][4][5]

The Synthetic Toolkit: Strategies for C-N Bond Formation

The introduction of an amino group onto the bipyridine ring is a pivotal step that dictates the ligand's ultimate properties. The choice of synthetic strategy is therefore a critical decision, driven by factors such as desired regiochemistry, functional group tolerance, and scalability.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) is a classical and powerful method for forming C-N bonds on electron-deficient aromatic systems.[6][7] In the context of bipyridines, the pyridine nitrogen atom withdraws electron density from the ring, making the 2- and 4-positions susceptible to nucleophilic attack.[8] This is because the anionic intermediate formed during the reaction is stabilized by resonance structures where the negative charge resides on the electronegative nitrogen atom.[8]

Causality: The SNAr approach is often chosen for its operational simplicity and the use of readily available starting materials, such as halogenated bipyridines and amines. However, its success is highly dependent on the electronic nature of the bipyridine. The presence of strong electron-withdrawing groups is often necessary to activate the ring for substitution, and the reactions may require harsh conditions (high temperatures, strong bases). A modern variation involves using trimethylammonium groups as cationic leaving groups, which allows the reactions to proceed under milder conditions and simplifies purification.[6][7][9]

Palladium-Catalyzed Cross-Coupling: The Buchwald-Hartwig Amination

The advent of the Buchwald-Hartwig amination has been transformative for the synthesis of amino-functionalized bipyridines.[10][11] This palladium-catalyzed cross-coupling reaction allows for the formation of C-N bonds between aryl or heteroaryl halides (or triflates) and amines with exceptional efficiency and broad functional group tolerance.[10][11][12][13]

Causality: The Buchwald-Hartwig reaction is the method of choice for complex or sensitive substrates. Its mild reaction conditions preserve delicate functional groups that would not survive traditional SNAr conditions.[12] The key to its success lies in the use of specialized phosphine or N-heterocyclic carbene (NHC) ligands that facilitate the catalytic cycle and prevent catalyst deactivation, which can be a challenge with coordinating substrates like pyridines.[13][14] The ability to use a wide range of amines, from primary and secondary alkylamines to anilines, provides unparalleled access to diverse molecular architectures.[10]

Workflow: Comparison of Synthetic Strategies

The following diagram illustrates the decision-making process when choosing a synthetic route for an amino-functionalized bipyridine.

Caption: A decision tree for selecting a synthetic method.

The Amino Advantage: Modulating Electronic and Photophysical Properties

The introduction of an amino group, a potent electron-donating group, dramatically alters the electronic landscape of the bipyridine ligand. This has profound consequences for the properties of both the free ligand and its metal complexes.

• Enhanced Donor Strength: The amino group increases the electron density on the pyridine rings, making the bipyridine a stronger σ-donor and enhancing its ability to coordinate to metal centers. This can lead to more stable metal complexes.[15][16][17]

• Tunable Redox Potentials: In metal complexes, the electron-donating nature of the amino group makes the metal center more electron-rich and easier to oxidize. This allows for the fine-tuning of the complex's redox properties, which is crucial for applications in catalysis and electronics.[18][19]

• Emergence of Luminescence: Many amino-bipyridine derivatives exhibit strong fluorescence, a property not prominent in the unsubstituted parent ligand.[20] These "push-pull" systems, with an electron-donating amino group and an electron-accepting bipyridine core, often display intense charge-transfer absorption and emission bands.[21][22][23][24] Their photophysical properties can be highly sensitive to the solvent environment, making them useful as fluorescent sensors.[21][22]

Data Summary: Photophysical Properties

The following table summarizes the photophysical properties of selected α-(N-biphenyl)-substituted 2,2′-bipyridines in THF solution, demonstrating the impact of substitution on their fluorescent behavior.

Compound Ref.	Absorption λmax (nm)	Emission λmax (nm)	Stokes Shift (cm-1)	Quantum Yield (Φ)
3a	394	469	4137	0.21
3b	397	472	4099	0.49
3h	401	481	4209	0.16
3l	403	505	5122	0.04
Data sourced from references[22][23]. The concentration for all fluorophores was 10-5 M in THF solution.

Applications: From Catalysis to Materials

The unique properties conferred by the amino group have positioned these bipyridine derivatives as key components in a wide range of advanced applications.

• Homogeneous Catalysis: Amino-pyridinato ligands are used to stabilize early transition metal complexes (e.g., Titanium, Zirconium) for applications in olefin polymerization.[15][16][17] The electronic and steric properties of the ligand can be tuned to control the activity and selectivity of the catalyst.[25]

• Photoredox Catalysis & Solar Energy: Ruthenium and Iridium complexes of amino-functionalized bipyridines are widely investigated as photosensitizers.[18][19] The amino groups help to tune the absorption spectra and redox potentials of the complexes, which is critical for their efficiency in light-harvesting applications and photoredox catalysis.[18][19]

• Organic Electronics & Sensors: The strong fluorescence and environmental sensitivity of many amino-bipyridine derivatives make them excellent candidates for use in organic light-emitting diodes (OLEDs) and as fluorescent chemosensors for detecting ions or small molecules.[21][23]

Experimental Protocol: Buchwald-Hartwig Amination of a Bromobipyridine

This section provides a representative, self-validating protocol for the synthesis of an amino-bipyridine derivative via palladium-catalyzed cross-coupling.

Objective: To synthesize a model N-arylamino-2,2'-bipyridine.

Materials:

• 6-Bromo-2,2'-bipyridine

• Aniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3)

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous 1,4-Dioxane

• Standard glassware for inert atmosphere chemistry (Schlenk line)

Procedure:

• Catalyst Pre-formation (Trustworthiness Checkpoint 1): In an oven-dried Schlenk flask under a nitrogen atmosphere, charge Pd2(dba)3 (4.6 mg, 0.005 mmol, 1 mol%) and RuPhos (4.7 mg, 0.010 mmol, 2 mol%). Add 1 mL of anhydrous 1,4-dioxane. The solution should be stirred for 15-20 minutes at room temperature. A color change to a dark red or purple solution indicates the formation of the active Pd(0) catalyst complex.[12]

• Reaction Setup: In a separate oven-dried Schlenk flask, combine 6-bromo-2,2'-bipyridine (117 mg, 0.5 mmol), aniline (56 mg, 0.6 mmol), and sodium tert-butoxide (67 mg, 0.7 mmol).

• Solvent Addition and Degassing: Add 2 mL of anhydrous 1,4-dioxane to the flask containing the substrates and base. Subject the mixture to three freeze-pump-thaw cycles to ensure all dissolved oxygen is removed.

• Reaction Initiation (Trustworthiness Checkpoint 2): Using a gas-tight syringe, transfer the pre-formed catalyst solution to the substrate solution under a positive pressure of nitrogen.[12]

• Reaction Monitoring: Heat the reaction mixture to 100 °C and stir. The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up and Purification: Cool the reaction mixture to room temperature and quench with saturated aqueous ammonium chloride solution. Extract the product into ethyl acetate (3 x 20 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product should be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure amino-functionalized bipyridine.

• Characterization: Confirm the structure and purity of the final product using 1H NMR, 13C NMR, and mass spectrometry.

Workflow: Buchwald-Hartwig Amination Protocol

Caption: Step-by-step workflow for the Buchwald-Hartwig synthesis.

Conclusion and Future Outlook

The journey of amino-functionalized bipyridine derivatives from their conceptual beginnings to their current status as indispensable tools in chemistry is a testament to the power of synthetic innovation. The ability to strategically install amino groups has provided chemists with a powerful handle to modulate the electronic, steric, and photophysical properties of the bipyridine scaffold. As synthetic methodologies continue to advance, we can anticipate the development of even more complex and tailored ligands. The future will likely see these versatile molecules playing increasingly important roles in the development of more efficient catalysts for sustainable chemistry, novel materials for next-generation electronics, and targeted therapeutics in medicinal chemistry. The "amino advantage" ensures that these bipyridine derivatives will remain at the forefront of chemical research for years to come.

References

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• Title: Photophysical Properties and Excitation Polarization of fac/mer-Ruthenium Complexes with 5'-Amino-2,2'-bipyridine-5-carboxylic Acid Derivatives Source: Inorganic Chemistry - ACS Publications URL: [Link]

• Title: Photophysical properties and excitation polarization of fac/mer-ruthenium complexes with 5'-amino-2,2'-bipyridine-5-carboxylic acid derivatives Source: PubMed URL: [Link]

• Title: Synthesis of Amino-Functionalized 2,2′-Bipyridines Source: Semantic Scholar URL: [Link]

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• Title: Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Source: Organic Chemistry Stack Exchange URL: [Link]

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• Title: Diversification of Bipyridines and Azaheterocycles via Nucleophilic Displacement of Trimethylammoniums Source: ACS Organic & Inorganic Au - ACS Publications URL: [Link]

• Title: Syntheses of 5,5'-Disubstituted 2,2'-Bipyridines Source: Synthetic Communications URL: [Link]

• Title: Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders Source: PMC - NIH URL: [Link]

• Title: Buchwald–Hartwig amination Source: Grokipedia URL: [Link]

• Title: A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Early transition metal complexes containing aminopyridinato ligands Source: ResearchGate URL: [Link]

• Title: Aminopyridine stabilized group-IV metal complexes and their applications Source: Semantic Scholar URL: [Link]

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Protocols & Analytical Methods

Application Note: Synthesis and Post-Synthetic Metalation of Functionalized Metal-Organic Frameworks (MOFs) Using 5-Amino-2,2'-bipyridine

Target Audience: Materials Scientists, Catalysis Researchers, and Drug Development Professionals Document Type: Advanced Technical Guide & Experimental Protocol

Executive Summary

The integration of well-defined transition metal complexes into Metal-Organic Frameworks (MOFs) bridges the gap between homogeneous and heterogeneous catalysis. This application note details the synthesis of a highly robust, single-site heterogeneous catalyst by leveraging 5-amino-2,2'-bipyridine as a functional handle.

Rather than attempting a de novo synthesis with sterically demanding bipyridine-amide linkers—which often leads to framework interpenetration or topological failure—this guide utilizes a Post-Synthetic Modification (PSM) approach [1]. By covalently grafting 5-amino-2,2'-bipyridine onto the carboxylate-tagged UiO-66-COOH framework, we preserve the ultra-stable Zr₆O₄(OH)₄ node topology while introducing highly accessible bidentate chelating sites. Subsequent metalation with Palladium (Pd) yields a potent catalyst for pharmaceutical cross-coupling reactions.

Mechanistic Insights & Rationale (E-E-A-T)

As a Senior Application Scientist, it is critical to understand the causality behind our synthetic choices:

• Why 5-Amino-2,2'-bipyridine? The 5-position on the bipyridine ring is para to the coordinating nitrogen. This specific geometry directs the bulky bipyridine moiety away from the MOF pore walls after amide coupling, minimizing steric hindrance during the subsequent metal chelation step. Furthermore, the electron-withdrawing nature of the newly formed amide bond tunes the electronic properties of the bipyridine, stabilizing high-valent metal intermediates (e.g., Pd(IV) or Ir(III)) during catalytic cycles [3].

• Why HATU/DIPEA for Amide Coupling? While EDC/NHS is common in biochemistry, activating the sterically restricted -COOH groups within a rigid MOF pore requires highly efficient kinetics. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in anhydrous DMF prevents the hydrolysis of the activated ester and avoids the framework degradation that can occur in aqueous coupling conditions [2].

• The Self-Validating System: A successful protocol must prove its own success. In this workflow, the transition from UiO-66-COOH to UiO-66-bpy is validated by the stoichiometric shift in FT-IR (disappearance of the 3300 cm⁻¹ carboxylic -OH stretch and appearance of the 1650 cm⁻¹ Amide I band). If the bipyridine were merely physically trapped rather than covalently bound, prolonged Soxhlet extraction would reverse these spectral changes.

Experimental Workflows

Figure 1: Step-by-step workflow for the synthesis, post-synthetic modification, and metalation of UiO-66.

Protocol A: Synthesis and Activation of UiO-66-COOH

• Precursor Dissolution: In a 100 mL Teflon-lined autoclave, dissolve 1.0 mmol of Zirconium(IV) chloride (ZrCl₄) and 1.0 mmol of 1,2,4-benzenetricarboxylic acid (trimellitic acid) in 30 mL of anhydrous N,N-dimethylformamide (DMF).

• Modulation: Add 2.0 mL of glacial acetic acid. Causality: The acetic acid acts as a modulator, competing with the multidentate linker to slow down nucleation, thereby yielding highly crystalline, monodisperse octahedral nanoparticles with optimal pore accessibility [4].

• Solvothermal Growth: Seal the autoclave and heat at 120 °C for 24 hours.

• Activation (Self-Validation): Recover the white powder via centrifugation (8000 rpm, 10 min). Wash extensively with DMF (3x) and absolute ethanol (3x) to remove unreacted precursors. Dry under vacuum at 90 °C for 12 hours. Validation: Powder X-Ray Diffraction (PXRD) must show sharp peaks at 2θ = 7.4° and 8.5°, confirming the UiO-66 topology.

Protocol B: Covalent Grafting of 5-Amino-2,2'-bipyridine (PSM)

• Activation of COOH: Suspend 200 mg of activated UiO-66-COOH in 15 mL of anhydrous DMF. Add 1.5 equivalents (relative to the -COOH groups) of HATU and 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir at room temperature for 30 minutes to form the active ester.

• Amide Coupling: Add 1.2 equivalents of 5-amino-2,2'-bipyridine to the suspension. Heat the mixture to 60 °C under a nitrogen atmosphere for 48 hours. Causality: Elevated temperature is required to overcome the diffusion barrier of the bulky bipyridine molecule entering the 6-7 Å triangular windows of the UiO-66 pores.

• Purification: Centrifuge and perform Soxhlet extraction with methanol for 24 hours to remove any physically adsorbed 5-amino-2,2'-bipyridine.

• Validation: Perform a ninhydrin test on the final methanol wash; a negative result (no purple color) confirms the absence of free amine. FT-IR should confirm the new Amide I band at ~1650 cm⁻¹.

Protocol C: Post-Synthetic Metalation (Pd@UiO-66-bpy)

• Metal Chelation: Suspend 100 mg of the functionalized UiO-66-bpy in 10 mL of acetonitrile. Add 0.5 equivalents of Palladium(II) acetate [Pd(OAc)₂].

• Incubation: Stir the mixture at room temperature for 24 hours. The bipyridine nitrogen atoms will rapidly chelate the Pd(II) ions, turning the MOF powder from off-white to a pale yellow/orange hue.

• Washing: Centrifuge and wash with pure acetonitrile until the supernatant shows no trace of Pd (verify via UV-Vis spectroscopy of the washings). Dry under vacuum.

Data Presentation: Quantitative Tracking of Functionalization

The successful step-wise functionalization of the MOF can be quantitatively tracked through gas sorption analysis and elemental composition. The predictable reduction in pore volume validates that the functional groups are localized inside the pores rather than exclusively on the external surface.

Parameter	UiO-66-COOH (Pristine)	UiO-66-bpy (Post-PSM)	Pd@UiO-66-bpy (Metalated)
BET Surface Area (m²/g)	1,050 ± 20	820 ± 15	650 ± 10
Pore Volume (cm³/g)	0.45	0.36	0.28
Nitrogen Content (wt%)	< 0.1	~4.5	~4.2
Pd Loading (ICP-MS, wt%)	0.0	0.0	8.0 - 8.5
FT-IR Marker (cm⁻¹)	1700 (Broad, -COOH)	1650 (Sharp, Amide I)	1650 (Sharp, Amide I)

Application: Heterogeneous Suzuki-Miyaura Cross-Coupling

The resulting Pd@UiO-66-bpy material acts as a highly stable pre-catalyst for pharmaceutical cross-coupling reactions. The rigid MOF framework prevents bimolecular deactivation (aggregation) of the palladium species, allowing for exceptional turnover numbers (TON) and facile catalyst recovery.

Figure 2: Proposed Suzuki-Miyaura cross-coupling catalytic cycle using the Pd@UiO-66-bpy framework.

References

• Postsynthetic Metalation of Bipyridyl-Containing Metal–Organic Frameworks for Highly Efficient Catalytic Organic Transformations Journal of the American Chemical Society URL:[Link]

• A Review on Metal-Organic Frameworks as Congenial Heterogeneous Catalysts for Potential Organic Transformations Frontiers in Chemistry (PMC) URL:[Link]

• Independent control of charge-transfer and metal-centered excited states in mixed-ligand polypyridine ruthenium(II) complexes via specific ligand design Inorganic Chemistry URL:[Link]

• Large-Scale Synthesis of Monodisperse UiO-66 Crystals with Tunable Sizes and Missing Linker Defects via Acid/Base Co-Modulation ACS Applied Materials & Interfaces URL:[Link]

amide coupling reactions involving 5-amino-2,2'-bipyridine dihydrochloride

Application Note: Advanced Amide Coupling Strategies for 5-Amino-2,2'-Bipyridine Dihydrochloride

Introduction & Scope

The incorporation of bipyridine scaffolds into organic molecules is a cornerstone technique in the design of supramolecular architectures, artificial metalloproteins, and photofunctional ruthenium/osmium complexes[1]. 5-Amino-2,2'-bipyridine dihydrochloride is a premier building block for these applications. However, coupling this substrate to carboxylic acids presents a dual chemical challenge: it is supplied as a heavily protonated dihydrochloride salt, and the heteroaromatic 5-amino group is intrinsically electron-deficient. This application note details self-validating, high-efficiency protocols designed to overcome these kinetic barriers.

Mechanistic Causality & Experimental Design (E-E-A-T)

Successful amidation of this substrate requires deviating from standard aliphatic amine protocols. The experimental design is grounded in two mechanistic imperatives:

• The Dihydrochloride Stoichiometry Effect : 5-Amino-2,2'-bipyridine is highly basic at its pyridine nitrogens. To prevent oxidative degradation, it is commercialized as a dihydrochloride salt. In solution, the 5-amino group remains protonated (anilinium state) and completely non-nucleophilic until the salt is neutralized. A minimum of 2.0 equivalents of a non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) is consumed purely for neutralization. An additional 1.0–2.0 equivalents are required to drive the coupling reaction and neutralize acidic byproducts[2].

• Heteroaryl Amine Deactivation : The lone pair of the 5-amino group delocalizes into the electron-withdrawing bipyridine ring system. This drastically reduces its nucleophilicity. Standard coupling reagents (like DCC or EDC alone) often result in sluggish kinetics and poor yields.

• Reagent Selection : HATU is the premier choice for this substrate. HATU generates a highly reactive OAt-active ester. The nitrogen atom at the 7-position of the 1-hydroxy-7-azabenzotriazole (HOAt) leaving group provides critical anchimeric assistance—forming an intramolecular hydrogen bond with the incoming amine that stabilizes the transition state and accelerates the coupling of deactivated heteroaryl amines[2]. Alternatively, an EDC/DMAP system with catalytic HOBt can be utilized, which proceeds via a highly reactive acyliminium ion intermediate[3].

Data Presentation: Coupling Reagent Matrix

The following table summarizes the optimal parameters for coupling 5-amino-2,2'-bipyridine dihydrochloride based on empirical field data.

Coupling System	Base Required (eq.)	Reaction Kinetics	Relative Yield	Best Use Case
HATU / DIPEA	4.0 – 5.0	Fast (12–18 h)	>85%	Standard functionalized carboxylic acids; sterically hindered substrates[2].
EDC / DMAP / HOBt	3.0 (DIPEA) + 1.0 (DMAP)	Moderate (24 h)	70–80%	Electron-deficient amines; when uronium salt byproducts must be avoided[3].
EDC / HOBt	3.0 – 4.0	Sluggish (48 h)	<40%	Not recommended for this specific heteroaryl amine salt.

Experimental Workflow

Workflow for HATU-mediated amide coupling of 5-amino-2,2'-bipyridine dihydrochloride.

Detailed Experimental Protocols

Protocol A: High-Efficiency HATU-Mediated Coupling This protocol functions as a self-validating system: the visual transition of the reaction mixture from a turbid suspension to a clear solution confirms the successful neutralization of the dihydrochloride salt.

Materials:

• 5-Amino-2,2'-bipyridine dihydrochloride (1.0 eq)

• Carboxylic acid (1.1 – 1.2 eq)

• HATU (1.1 – 1.2 eq)[2]

• DIPEA (4.0 – 5.0 eq)

• Anhydrous DMF (0.1 M relative to amine)

Step-by-Step Methodology:

• Pre-activation of the Acid : In an oven-dried flask under an inert atmosphere (N2 or Ar), dissolve the carboxylic acid (1.2 eq) and HATU (1.2 eq) in anhydrous DMF. Add DIPEA (1.0 eq). Stir at room temperature for 10–15 minutes. Causality: This pre-activation step ensures the complete conversion of the acid to the highly reactive HOAt ester before introducing the deactivated amine, preventing side reactions.

• Salt Neutralization : In a separate vial, suspend 5-amino-2,2'-bipyridine dihydrochloride (1.0 eq) in anhydrous DMF. Add DIPEA (3.0 to 4.0 eq). Vortex or stir for 10 minutes. Validation Check: The opaque suspension will clarify into a homogeneous solution as the insoluble dihydrochloride salt is converted into the soluble free base.

• Coupling : Transfer the free amine solution dropwise into the pre-activated acid mixture. Stir continuously at room temperature for 12 to 18 hours. Monitor via LC-MS (ESI+).

• Specialized Work-up : Dilute the reaction mixture with a large volume of Ethyl Acetate (EtOAc). Wash the organic layer sequentially with saturated aqueous NaHCO3 (3x) and brine (1x).

  • Critical Deviation from Standard Protocols: Do NOT wash with 1N HCl or saturated NH4Cl. Standard peptide protocols use acidic washes to remove unreacted amines[2]. However, the bipyridine product is highly basic; an acidic wash will instantly protonate the pyridine nitrogens and extract your target product into the aqueous waste layer.

• Drying and Concentration : Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via flash column chromatography (typically using a DCM/MeOH gradient).

Protocol B: EDC/DMAP Catalytic Activation (Alternative) For substrates where HATU causes unwanted guanidinylation of the amine, this alternative leverages DMAP as an acyl transfer agent[3].

• Dissolve the carboxylic acid (1.2 eq), 5-amino-2,2'-bipyridine dihydrochloride (1.0 eq), and HOBt (0.1 eq) in anhydrous DMF/DCM (1:1).

• Add DIPEA (3.0 eq) to neutralize the bipyridine salt.

• Add DMAP (1.0 eq) followed by EDC·HCl (1.5 eq).

• Stir at room temperature for 24 hours. The DMAP forms a highly reactive acyliminium ion intermediate that forces the coupling of the electron-deficient bipyridine amine[3].

• Perform the specialized base-only work-up as described in Protocol A.

Analytical Characterization & Troubleshooting

• Metal Chelation Artifacts : Bipyridine is a potent bidentate chelator. If your purified product exhibits an unexpected pink, red, or brown hue, it has likely scavenged trace iron (Fe2+/Fe3+) or ruthenium from silica gel, metallic spatulas, or contaminated solvents[1].

  • Resolution: Add a washing step during the aqueous work-up using 0.1 M aqueous EDTA (pH 8.0) to demetalate the product before the final brine wash.

• Mass Spectrometry : Bipyridine derivatives ionize exceptionally well in positive Electrospray Ionization (ESI+). Always look for both the [M+H]+ peak and the doubly charged [M+2H]2+ peak, which is highly characteristic of the two basic pyridine nitrogens.

References

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters. URL:[Link]

• Photophysical Properties and Excitation Polarization of fac/mer-Ruthenium Complexes with 5'-Amino-2,2'-bipyridine-5-carboxylic Acid Derivatives. Inorganic Chemistry. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis and Isolation of Schiff Base Ligands from[2,2'-Bipyridin]-5-amine Dihydrochloride

Introduction

Schiff base ligands derived from 2,2'-bipyridine frameworks are highly valued in coordination chemistry, photoredox catalysis, and the development of luminescent metal-organic frameworks (MOFs). The incorporation of the bipyridine moiety provides a robust bidentate nitrogen donor set, while the imine condensation at the 5-position allows for extended conjugation and the introduction of additional coordinating heteroatoms[1]. This application note details a highly reproducible, self-validating protocol for the synthesis of Schiff bases using [2,2'-Bipyridin]-5-amine dihydrochloride as the primary amine precursor.

Mechanistic Rationale: Expertise & Experience

To ensure high yields and product purity, it is critical to understand the causality behind the reagent choices and reaction conditions:

• Precursor Selection (Why the dihydrochloride salt?): Free 5-amino-2,2'-bipyridine is susceptible to atmospheric oxidation and degradation over time, which can lead to dark, intractable impurities that inhibit condensation. The dihydrochloride salt is significantly more stable for long-term storage and handling[2]. However, imine formation requires the amine to act as a nucleophile to attack the electrophilic carbonyl carbon of an aldehyde. Therefore, the protocol mandates a precise neutralization step using a non-nucleophilic organic base (e.g., Triethylamine, TEA) to liberate the free amine in situ.

• The Role of Acid Catalysis: Once the free amine is generated, the addition of a catalytic amount of glacial acetic acid serves a dual purpose. It protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity, while maintaining a mildly acidic environment (pH ~5–6). This specific pH window facilitates the dehydration of the intermediate hemiaminal into the final imine (Schiff base) without over-protonating the newly formed free amine, which would otherwise quench its nucleophilicity.

Experimental Workflow

Workflow for the synthesis of Schiff base ligands from [2,2'-Bipyridin]-5-amine dihydrochloride.

Step-by-Step Protocol

Reagents & Equipment

• [2,2'-Bipyridin]-5-amine dihydrochloride (1.0 eq)

• Aldehyde (e.g., Salicylaldehyde) (1.05 eq)

• Triethylamine (TEA) (2.2 eq)

• Glacial Acetic Acid (Catalytic, 2-3 drops)

• Absolute Ethanol (Solvent)

• 50 mL Round-bottom flask, reflux condenser, magnetic stirrer, and oil bath.

Phase 1: In Situ Neutralization

• Suspend 1.0 mmol of [2,2'-Bipyridin]-5-amine dihydrochloride in 15 mL of absolute ethanol in the round-bottom flask.

• Add 2.2 mmol of TEA dropwise at room temperature under continuous stirring.

• Self-Validation Check: Stir for 15 minutes. The suspension should clear as the free base dissolves. Check the pH of the solution using pH paper; it must be approximately 8.0. If the solution remains acidic, the subsequent nucleophilic attack will fail. Add TEA in 0.1 eq increments until pH 8.0 is reached.

Phase 2: Condensation Reaction

• Add 1.05 mmol of the chosen aldehyde (e.g., salicylaldehyde) to the reaction mixture. The slight stoichiometric excess ensures complete consumption of the valuable bipyridine precursor[1].

• Add 2–3 drops of glacial acetic acid. The pH should drop to approximately 5–6.

• Attach a reflux condenser and heat the mixture to 70–75°C (reflux) for 4 to 6 hours.

• Self-Validation Check: Monitor the reaction via TLC (Mobile phase: 9:1 Dichloromethane:Methanol). The primary amine spot (which stains positive with ninhydrin) should disappear, replaced by a new, highly UV-active spot corresponding to the extended conjugated Schiff base.

Phase 3: Isolation and Purification

• Cool the reaction mixture to room temperature, then transfer to an ice bath (0–4°C) for 1 hour to induce precipitation.

• Isolate the precipitate via vacuum filtration using a Büchner funnel.

• Wash the filter cake with ice-cold ethanol (2 x 5 mL) to remove unreacted aldehyde and TEA-HCl salts.

• Dry the product under a high vacuum. For ultra-high purity—often required for photophysical studies of Metal-to-Ligand Charge Transfer (MLCT) states[3]—recrystallize the product from hot ethanol or a mixture of ethanol/dichloromethane.

Data Presentation: Aldehyde Selection and Expected Outcomes

Aldehyde Precursor	Resulting Schiff Base Ligand	Denticity	Key Applications
Salicylaldehyde	2-((([2,2'-bipyridin]-5-yl)imino)methyl)phenol	Tridentate (N,N,O)	Luminescent metal complexes, MOF linkers
Pyridine-2-carboxaldehyde	N-([2,2'-bipyridin]-5-yl)-1-(pyridin-2-yl)methanimine	Tridentate (N,N,N)	Ruthenium/Platinum photoredox catalysts
4-(Dimethylamino)benzaldehyde	4-((([2,2'-bipyridin]-5-yl)imino)methyl)-N,N-dimethylaniline	Bidentate (N,N) + Donor	Push-pull fluorophores, PET sensors

Troubleshooting & Optimization

• Issue: Low yield or no precipitation upon cooling.

  • Cause: Over-addition of acetic acid (protonating the amine) or high solubility of the specific Schiff base in ethanol.

  • Solution: Concentrate the solvent in vacuo to half its volume before cooling, or add a non-polar anti-solvent (e.g., diethyl ether) dropwise until turbidity is observed.

• Issue: Hydrolysis of the Schiff base during storage.

  • Cause: Imine bonds (C=N) are sensitive to moisture and can revert to the amine and aldehyde.

  • Solution: Store the isolated ligand in a desiccator over anhydrous calcium sulfate or silica gel, ideally under an inert argon atmosphere.

References

• [2] Molecular Design of Functional Peptides by Utilizing Unnatural Amino Acids: Toward Artificial and Photofunctional Protein. ResearchGate. URL:

• [1] Syntheses, Crystal Structures, and Magnetic Characterization of Five New Dimeric Manganese(III) Tetradentate Schiff Base Complexes Exhibiting Single-Molecule-Magnet Behavior. Inorganic Chemistry - ACS Publications. URL:

• [3] Intense Fluorescence of Metal-to-Ligand Charge Transfer in [Pt(0)(binap)2]. Inorganic Chemistry - ACS Publications. URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Catalytic Applications of Metal Complexes Derived from 5-Aminobipyridine

Abstract

The 5-amino-2,2'-bipyridine scaffold and its derivatives have emerged as highly versatile ligands in transition metal catalysis. By combining the robust bidentate coordination of the bipyridine core with the tunable electronic properties of the 5-amino substituent, researchers can engineer highly specific catalysts. This application note details the mechanistic causality behind these ligand designs and provides validated protocols for their use in two primary areas: Ruthenium-based photoredox catalysis and Base-Metal (Iron/Group IV/V) coordination polymerization.

Mechanistic Causality & Ligand Design

The selection of 5-aminobipyridine as a ligand framework is driven by a synergistic combination of steric and electronic factors that directly dictate catalytic success:

• Robust Bidentate Chelation: The 2,2'-bipyridine core provides a stable σ-donor and π-acceptor environment, which is critical for preventing catalyst degradation (e.g., ligand transfer to aluminum co-catalysts in polymerization) and stabilizing metals across various oxidation states[1].

• Electronic Tuning via the 5-Amino Group: The amino group acts as a strong electron-donating moiety via resonance. This significantly increases the electron density at the metal center.

  • In Photoredox Catalysis: The increased electron density lowers the oxidation potential of Ruthenium(II) complexes, shifting the Metal-to-Ligand Charge Transfer (MLCT) absorption to longer wavelengths and enhancing visible-light harvesting capabilities[2].

  • In Polymerization: For iron and group IV/V complexes, the electron-rich environment stabilizes high-valent catalytic intermediates, promoting efficient turnover and favoring the high-spin states necessary for radical generation[3][4].

Logical causality of 5-aminobipyridine ligand design on catalytic efficacy.

Key Catalytic Applications

Ruthenium-Based Photoredox Catalysis & Artificial Metalloproteins

Ruthenium(II) tris(bipyridine) complexes are benchmark photoredox catalysts. By utilizing 5'-amino-2,2'-bipyridine-5-carboxylic acid derivatives, researchers can engineer asymmetric donor-acceptor arrays. The amino group allows for straightforward peptide tethering, creating artificial metalloproteins that exhibit unique photoinduced electron transfer and photocatalytic properties[5][6]. The fac and mer isomers of these complexes exhibit distinct photophysical properties; notably, secondary amine derivatives show longer MLCT maximum wavelengths compared to primary amines, directly impacting their efficiency in visible-light photoredox cycles[2][7].

Base-Metal Coordination Polymerization & ATRP

Aminopyridine and aminobipyridine ligands are highly effective in stabilizing base metals for polymerization and cross-coupling reactions.

• Iron(II) Catalysis: Amino-pyridine iron(II) complexes favor a high-spin state, which is a prerequisite for Atom Transfer Radical Polymerization (ATRP). Sterically hindered, electron-rich substituents (e.g., t-butyl) on the amino group shift the ATRP equilibrium toward the active polymer species, enabling the controlled, living polymerization of styrene at elevated temperatures[4].

• Group IV & V Catalysis: Titanium (Ti), Zirconium (Zr), and Tantalum (Ta) complexes stabilized by aminopyridinato ligands exhibit high activity for olefin polymerization and hydroaminoalkylation. The structural flexibility of the ligand prevents detrimental ligand transfer to aluminum co-catalysts, ensuring the production of high-molecular-weight polymers[8][9].

• Palladium/Zinc Dynamic Systems: 5-amino-2,2'-bipyridine is also utilized in dynamic asymmetric catalytic systems, where it acts within a zinc-templated network to facilitate highly efficient Palladium-catalyzed hydrogenations[10].

Quantitative Data: Catalyst Performance Comparison

Catalyst System	Application	Substrate	Key Performance Metric	Ref
fac/mer-[Ru(MeCO-5Bpy-N(cHex)₂)]²⁺	Photoredox / Electron Transfer	Peptides / Viologen	Red-shifted MLCT (λmax > 450 nm)	[2]
Fe(II)-Aminopyridine (t-butyl sub.)	ATRP	Styrene	k_obs = 0.31 h⁻¹ (120 °C)	[4]
Group V (Ta) Aminopyridonate	Hydroaminoalkylation	1-octene + N-methylaniline	TOF = 9.5 h⁻¹, >99% conversion	[9]
Zn/Pd-5-amino-2,2'-bipyridine	Asymmetric Hydrogenation	Prochiral alkenes	92% Yield, Dynamic templating	[10]

Experimental Protocols

Step-by-step workflow from ligand synthesis to catalytic application.

Protocol A: Synthesis and Validation of fac/mer-[Ru(MeCO-5Bpy-R)₃]²⁺ Photoredox Catalysts

Causality & Self-Validation: Microwave irradiation ensures rapid and complete coordination of sterically hindered bipyridine ligands. Preparative HPLC is mandatory because the fac and mer isomers possess different dipole moments and photophysical properties. UV-Vis spectroscopy acts as a self-validating checkpoint; a successful synthesis will display a characteristic MLCT band shift compared to unsubstituted [Ru(bpy)₃]²⁺[2].

• Reagent Preparation: Dissolve RuCl₃·nH₂O (0.15 mmol) and the synthesized 5'-amino-2,2'-bipyridine-5-carboxylic acid derivative (e.g., MeCO-5Bpy-N(cHex)₂, 0.48 mmol) in 5 mL of anhydrous ethylene glycol[2].

• Microwave Complexation: Subject the mixture to microwave irradiation (600 W) for 1–2 minutes, or reflux for 15 minutes under an argon atmosphere[2].

• Purification & Separation: Purify the crude mixture using preparative HPLC. Utilize a 37% H₂O/CH₃CN mobile phase containing 0.1% Trifluoroacetic acid (TFA) to cleanly separate the fac and mer isomers[2].

• Validation: Analyze the isolated fractions via UV-Vis spectroscopy in acetonitrile. Confirm the presence of the red-shifted MLCT band (typically >450 nm for secondary amine derivatives) before proceeding to photoredox applications[2].

Protocol B: Iron(II)-Catalyzed Atom Transfer Radical Polymerization (ATRP) of Styrene

Causality & Self-Validation: The use of a bulky t-butyl substituted aminopyridine ligand forces the Fe(II) center into a high-spin state, which is required to favor the radical generation step in ATRP. Tracking the reaction via Gel Permeation Chromatography (GPC) validates the mechanism: a linear increase in molecular weight with conversion and a low polydispersity index (PDI) confirm a controlled "living" polymerization rather than unregulated radical coupling[4].

• Catalyst Preparation: In a nitrogen-filled glovebox, weigh out the dimeric iron(II) complex ([2-[(2,6-Me₂-C₆H₃)NHCH(t-Bu)]C₅H₄N]FeCl₂)₂ (0.05 mmol)[4].

• Reaction Setup: Add the catalyst, an alkyl halide initiator (e.g., ethyl α-bromoisobutyrate, 0.1 mmol), and purified styrene (10 mmol) to a Schlenk flask.

• Polymerization: Seal the flask, remove it from the glovebox, and immerse it in a pre-heated oil bath at 120 °C[4]. Stir continuously.

• Kinetic Sampling: Withdraw 0.2 mL aliquots at predetermined intervals (e.g., 1, 2, 4, 8 hours) using a degassed syringe. Quench the aliquots immediately by exposing them to air and diluting with THF.

• Validation: Analyze the aliquots via GPC to determine molecular weight (Mn) and PDI. Calculate conversion via ¹H NMR. A linear first-order kinetic plot (ln([M]₀/[M]t) vs. time) yielding a k_obs of ~0.31 h⁻¹ validates optimal catalyst activity[4].

References

• [8] Aminopyridine stabilized group-IV metal complexes and their applications. Semantic Scholar. 8

• [10] An efficient dynamic asymmetric catalytic system within a zinc-templated network. Digital CSIC.10

• [1] Early transition metal complexes containing aminopyridinato ligands. VOT. 1

• [5] Molecular Design of Functional Peptides by Utilizing Unnatural Amino Acids. ResearchGate.5

• [3] Aminopyridine stabilized group-IV metal complexes and their applications. ResearchGate. 3

• [9] Group 5 metal complexes for catalytic amine functionalization. Patsnap. 9

• [4] Amino pyridine iron(II) complexes. NSF / Elsevier.4

• [2] Photophysical Properties and Excitation Polarization of fac/mer-Ruthenium Complexes with 5'-Amino-2,2'-bipyridine-5-carboxylic Acid Derivatives. ACS Publications. 2

• [7] Photophysical properties and excitation polarization of fac/mer-ruthenium complexes with 5'-amino-2,2'-bipyridine-5-carboxylic acid derivatives. PubMed. 7

• [6] Synthesis of ruthenium tris(2,2′-bipyridine)-type complexes tethered to peptides at 5,5′-positions. ResearchGate. 6

Sources

• 1. archiwum.ichp.vot.pl [archiwum.ichp.vot.pl]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. par.nsf.gov [par.nsf.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Photophysical properties and excitation polarization of fac/mer-ruthenium complexes with 5'-amino-2,2'-bipyridine-5-carboxylic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Group 5 metal complexes for catalytic amine functionalization - Eureka | Patsnap [eureka.patsnap.com]
• 10. digital.csic.es [digital.csic.es]

Technical Notes & Optimization

Technical Support Center: Synthesis of [2,2'-Bipyridin]-5-amine Dihydrochloride

Welcome to the technical support center for the synthesis of [2,2'-Bipyridin]-5-amine dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to improve the yield and purity of your synthesis.

I. Synthesis Overview & Key Challenges

The synthesis of [2,2'-Bipyridin]-5-amine is most commonly achieved through a two-step process:

• Nitration: Introduction of a nitro group at the 5-position of a 2,2'-bipyridine precursor.

• Reduction: Reduction of the nitro group to an amine.

The subsequent conversion to the dihydrochloride salt is a straightforward acid-base reaction. While the overall synthetic route appears simple, achieving high yields and purity can be challenging due to several factors, including:

• Side reactions during nitration: The bipyridine ring system can be susceptible to over-nitration or oxidation under harsh conditions.

• Incomplete reduction: The nitro group reduction may not go to completion, leading to a mixture of starting material and product.

• Purification difficulties: The final amine product and its salt can be challenging to purify due to their polarity and potential for metal chelation.

This guide will address these challenges in a practical, question-and-answer format.

II. Troubleshooting Guide & FAQs

Low Yield in the Reduction of 5-Nitro-2,2'-bipyridine

Question: I am experiencing a low yield during the reduction of 5-nitro-2,2'-bipyridine to [2,2'-Bipyridin]-5-amine. What are the likely causes and how can I improve it?

Answer:

Low yields in this reduction step are a common issue and can often be attributed to the choice of reducing agent, reaction conditions, and workup procedure.

Common Causes & Solutions:

• Inefficient Reducing Agent: The choice of reducing agent is critical for a clean and complete reaction.

  • Tin(II) Chloride (SnCl₂): This is a classic and often reliable method. However, the workup can be cumbersome due to the formation of tin salts. Ensure you are using a sufficient excess of SnCl₂ (typically 3-5 equivalents) in an acidic medium like concentrated HCl.

  • Catalytic Hydrogenation (H₂/Pd-C): This is a cleaner alternative but can be sensitive to catalyst poisoning. Ensure your 5-nitro-2,2'-bipyridine starting material is free of sulfur-containing impurities. The reaction is typically run in a solvent like ethanol or methanol under a hydrogen atmosphere (from a balloon or a pressure reactor).

  • Other Reducing Agents: Other systems like iron powder in acetic acid or sodium borohydride in the presence of a catalyst can also be effective.[1] The choice often depends on the scale of your reaction and available equipment.

• Suboptimal Reaction Temperature:

  • For SnCl₂ reductions, gentle heating (e.g., 50-70 °C) can increase the reaction rate. However, excessive heat can lead to degradation.

  • Catalytic hydrogenations are typically run at room temperature.

• Incomplete Reaction: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure all the starting material has been consumed. If the reaction stalls, you may need to add more reducing agent or extend the reaction time.

• Product Loss During Workup:

  • After a SnCl₂ reduction, the reaction mixture needs to be basified (e.g., with NaOH or NH₄OH) to precipitate tin salts and free the amine. This process can be exothermic and should be done carefully in an ice bath. The product is then typically extracted with an organic solvent like ethyl acetate or dichloromethane. Ensure your aqueous layer is sufficiently basic (pH > 10) to maximize the recovery of the free amine.

  • For catalytic hydrogenations, the catalyst is simply filtered off, and the solvent is evaporated. This method generally leads to a cleaner crude product.

Formation of Impurities During Nitration

Question: My nitration of 2,2'-bipyridine is producing multiple products, leading to a low yield of the desired 5-nitro-2,2'-bipyridine. How can I improve the selectivity?

Answer:

Controlling the selectivity of the nitration reaction is crucial for a successful synthesis. The formation of dinitro- and other side products is a common problem.

Key Factors for Selectivity:

• Nitrating Agent: A mixture of concentrated nitric acid and sulfuric acid is the standard nitrating agent. The ratio of these acids can influence the reactivity.

• Reaction Temperature: This is the most critical parameter to control. The reaction is highly exothermic. It is essential to maintain a low temperature, typically between 0 and 10 °C, during the addition of the bipyridine substrate to the nitrating mixture. A higher temperature will significantly increase the rate of side reactions.

• Reaction Time: The reaction should be monitored closely by TLC or LC-MS. Once the starting material is consumed, the reaction should be quenched promptly by pouring it onto ice to prevent over-nitration.

Difficulty in Purifying the Final Product

Question: I am having trouble purifying the [2,2'-Bipyridin]-5-amine or its dihydrochloride salt. What are the best methods?

Answer:

Purification can be challenging due to the polar nature of the amine and its ability to chelate metal ions.

Purification Strategies:

• Column Chromatography: This is a common method for purifying the free amine. Silica gel is the standard stationary phase. A gradient elution starting with a non-polar solvent (e.g., hexane or dichloromethane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or methanol) is typically effective. The addition of a small amount of triethylamine (e.g., 0.5-1%) to the eluent can help to reduce tailing of the amine product on the silica gel.

• Recrystallization: The dihydrochloride salt is often a crystalline solid and can be purified by recrystallization.[2] The choice of solvent is critical. A mixture of a polar solvent in which the salt is soluble at high temperatures (e.g., ethanol or methanol) and a non-polar solvent in which it is less soluble at room temperature (e.g., diethyl ether or acetone) is often a good starting point.

• Acid-Base Extraction: This can be an effective way to remove non-basic impurities. Dissolve the crude product in a dilute acid solution (e.g., 1M HCl), wash with an organic solvent (e.g., dichloromethane) to remove non-basic impurities, and then basify the aqueous layer to precipitate or extract the purified free amine.

Workflow for Troubleshooting Low Yield

Caption: A step-by-step workflow for troubleshooting low yield in the synthesis.

III. Experimental Protocols

Protocol 1: Synthesis of 5-Nitro-2,2'-bipyridine

• Materials:

  • 2,2'-Bipyridine

  • Concentrated Sulfuric Acid (98%)

  • Concentrated Nitric Acid (70%)

  • Ice

  • Ammonium Hydroxide solution

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid in an ice-salt bath to 0 °C.

  • Slowly add 2,2'-bipyridine in portions to the cold sulfuric acid, ensuring the temperature does not rise above 10 °C.

  • Once the addition is complete, slowly add concentrated nitric acid dropwise via the dropping funnel, maintaining the temperature at 0-5 °C.

  • After the addition of nitric acid, allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress by TLC.

  • Carefully pour the reaction mixture onto crushed ice.

  • Neutralize the solution by the slow addition of concentrated ammonium hydroxide until a precipitate forms.

  • Filter the precipitate, wash with cold water, and dry under vacuum to obtain 5-nitro-2,2'-bipyridine.

Protocol 2: Synthesis of [2,2'-Bipyridin]-5-amine

• Materials:

  • 5-Nitro-2,2'-bipyridine

  • Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium Hydroxide (NaOH) solution

  • Ethyl Acetate

  • Anhydrous Sodium Sulfate (Na₂SO₄)

• Procedure:

  • In a round-bottom flask, suspend 5-nitro-2,2'-bipyridine in concentrated hydrochloric acid.

  • Add a solution of tin(II) chloride dihydrate in concentrated hydrochloric acid dropwise to the suspension.

  • Heat the reaction mixture to 60-70 °C and stir for 2-4 hours, or until the starting material is no longer visible by TLC.

  • Cool the reaction mixture in an ice bath and carefully basify by the slow addition of a concentrated sodium hydroxide solution until the pH is > 10.

  • Extract the product with ethyl acetate (3 x volumes).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude [2,2'-Bipyridin]-5-amine.

Protocol 3: Synthesis of [2,2'-Bipyridin]-5-amine Dihydrochloride

• Materials:

  • [2,2'-Bipyridin]-5-amine

  • Concentrated Hydrochloric Acid (HCl)

  • Ethanol

  • Diethyl Ether

• Procedure:

  • Dissolve the crude [2,2'-Bipyridin]-5-amine in a minimal amount of ethanol.

  • Slowly add an excess of concentrated hydrochloric acid to the solution. A precipitate should form.

  • Cool the mixture in an ice bath to maximize precipitation.

  • Filter the solid, wash with cold diethyl ether, and dry under vacuum to obtain [2,2'-Bipyridin]-5-amine dihydrochloride.

IV. Data Summary

Parameter	Nitration	Reduction (SnCl₂)	Salt Formation
Typical Yield	70-85%	80-95%	>95%
Key Reaction Temp.	0-10 °C	60-70 °C	0 °C
Common Solvents	H₂SO₄/HNO₃	HCl	Ethanol/Ether
Purity (Crude)	~90%	~85-95%	>95%

V. References

• ResearchGate. Improved synthesis of 4,4'-diamino-2,2'-bipyridine from 4,4'-dinitro-2,2'-bipyridine-N,N'-dioxide | Request PDF. Available at: [Link]

• ResearchGate. An Improved Synthesis of 6,6′Diamino2,2′-bipyridine. Available at: [Link]

• Synthetic Communications. Syntheses of 5,5'-Disubstituted 2,2'-Bipyridines. Available at: [Link]

• Organic Syntheses Procedure. 2,2'-bipyridine. Available at: [Link]

• Organic Syntheses Procedure. 5-methyl-2,2'-bipyridine. Available at: [Link]

• Sciencemadness Discussion Board. 2,2'-Bipyridine synthesis. Available at: [Link]

• The Journal of Organic Chemistry. Preparation of 5-Brominated and 5,5'-Dibrominated 2,2'-Bipyridines and 2,2'-Bipyrimidines. Available at: [Link]

• European Journal of Inorganic Chemistry. 5,59-Diamino-2,29-bipyridine Metal Complexes Assembled into Multidimensional Networks via Hydro. Available at: [Link]

• MDPI. Recent Progress on the Synthesis of Bipyridine Derivatives. Available at: [Link]

• Sciencemadness.org. A Mild, Pyridine-Borane-Based Reductive Amination Protocol. Available at: [Link]

• Beilstein Journal of Organic Chemistry. Synthesis of highly functionalized 2,2'-bipyridines by cyclocondensation of β-ketoenamides – scope and limitations. Available at: [Link]

• PubMed. Complexes of 5,5'-aminoacido-substituted 2,2'-bipyridyl ligands: control of diastereoselectivity with a pH switch and a chloride-responsive combinatorial library. Available at: [Link]

• Molecules. The Early Years of 2,2′-Bipyridine—A Ligand in Its Own Lifetime. Available at: [Link]

• Synthesis. Recent Advances in the Synthesis of 2,2′-Bipyridines and Their Derivatives. Available at: [Link]

• Google Patents. CN104447522A - Preparation method of 5-nitro-2-aminopyridine. Available at:

• ResearchGate. Synthesis of 2,2'-bipyridines : from versatile building blocks to sexy architectures and functional (nano)materials. Available at: [Link]

• Organic Chemistry Portal. Amine synthesis by nitro compound reduction. Available at: [Link]

• ACS Publications. Route Selection and Optimization in the Synthesis of Two Imidazopyridine Inhibitors of DGAT-2. Available at: [Link]

• ResearchGate. Process Development and Protein Engineering Enhanced Nitroreductase-Catalyzed Reduction of 2-Methyl-5-nitro-pyridine | Request PDF. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 5-Amino-2,2'-bipyridine Dihydrochloride

Welcome to the Technical Support Center for the purification of 5-amino-2,2'-bipyridine dihydrochloride. This guide is designed for researchers and drug development professionals, providing causality-driven troubleshooting, self-validating protocols, and quantitative data to ensure high-purity isolation.

Purification Workflow

Purification workflow for 5-amino-2,2'-bipyridine dihydrochloride from crude free base.

Quantitative Physicochemical Data

Understanding the physicochemical properties of the target molecule is critical for designing a logical purification strategy.

Parameter	Value / Characteristic	Implication for Purification
Molecular Weight (Free Base)	171.20 g/mol	Determines stoichiometric HCl equivalents required.
Molecular Weight (Di-HCl)	244.12 g/mol	Used for theoretical yield calculations.
Estimated pKa Values	~4.4, ~6.8	Requires pH < 2.0 to ensure complete di-protonation.
Solubility (Free Base)	Soluble in DCM, EtOAc, EtOH	Easily extracted into organic phases during basic workup.
Solubility (Di-HCl Salt)	Soluble in H₂O, MeOH; Insoluble in Et₂O	Enables anti-solvent crystallization (EtOH/Et₂O).
RP-HPLC Mobile Phase	H₂O/MeCN with 0.1% HCl or TFA	Suppresses silanol interactions and peak tailing.

Self-Validating Purification Protocol

This step-by-step methodology ensures the isolation of the dihydrochloride salt from a crude reaction mixture. Every step includes a built-in validation check to guarantee systemic integrity before proceeding.

Step 1: Free Base Preparation & Metal Scavenging Dissolve crude 5-amino-2,2'-bipyridine—typically obtained via Pd/C reduction of the 5-nitro-2,2'-bipyridine precursor 1—in dichloromethane (DCM). Add a silica-based thiol scavenger (e.g., SiliaMetS Thiol) to remove residual palladium. Stir for 2 hours at room temperature, then filter through a Celite pad. Validation Check: Spot the filtrate on a TLC plate. A lack of baseline retention under UV light indicates the successful removal of highly polar metal chelates.

Step 2: Solvent Exchange & Salt Formation Concentrate the filtrate under reduced pressure and redissolve the free base in a minimum volume of anhydrous ethanol. Cool the solution to 0 °C. Slowly add 2.5 equivalents of anhydrous HCl in 1,4-dioxane dropwise under vigorous stirring. Validation Check: Remove a 10 µL aliquot, dilute in 1 mL of water, and check the pH. It must be < 2.0, confirming a sufficient excess of HCl for complete di-protonation.

Step 3: Anti-Solvent Precipitation Slowly add cold anhydrous diethyl ether (anti-solvent) until the solution becomes persistently cloudy. Stir at 0 °C for 1 hour to allow complete crystallization of the dihydrochloride salt 2. Validation Check: The supernatant should become nearly colorless. If the supernatant remains highly UV-active (check via portable UV lamp), add an additional 0.5 volumes of diethyl ether.

Step 4: Isolation & Polishing Filter the precipitate under a nitrogen atmosphere to prevent hygroscopic moisture uptake. Wash with cold diethyl ether and dry under high vacuum at 40 °C for 12 hours. If purity is <99%, dissolve the salt in water and purify via preparative RP-HPLC using a C18 column with a gradient of water/acetonitrile containing 0.1% TFA 3 or 0.1% HCl. Validation Check: Perform a rapid AgNO₃ drop test on a 1 mg sample dissolved in water. An immediate white AgCl precipitate validates the presence of the chloride salt.

Troubleshooting & FAQs

Q1: Why is my isolated salt discolored (brown/pink) instead of pale yellow or white? Causality: The primary amino group on the bipyridine ring is highly susceptible to air oxidation, forming colored azo or nitroso impurities. Additionally, trace palladium from upstream Stille/Suzuki couplings can form intensely colored chelates with the bipyridine nitrogen atoms. Resolution: Revert the discolored salt to the free base using saturated NaHCO₃, extract into DCM, and treat with a metal scavenger (e.g., QuadraPure TU). Perform the subsequent HCl salt formation under a strict argon atmosphere using degassed solvents.

Q2: During anti-solvent precipitation, the product oils out as a sticky gum. How do I induce crystallization? Causality: "Oiling out" (liquid-liquid phase separation) occurs when the supersaturation level is too high or the anti-solvent (ether) is added too rapidly. This causes the solute to separate as a solute-rich liquid phase rather than organizing into a crystalline lattice. Residual water in the hygroscopic HCl source can also depress the melting point of the solvate. Resolution: Redissolve the gum in the absolute minimum amount of hot anhydrous ethanol. Allow it to cool to room temperature slowly without agitation. Once at room temperature, add diethyl ether dropwise (1 drop per second) until slight turbidity persists. Add a seed crystal if available, and let it stand undisturbed for 4 hours before moving to an ice bath.

Q3: My RP-HPLC fractions show severe peak tailing for the dihydrochloride salt. How do I improve peak shape? Causality: Bipyridines are strongly basic. At neutral or mildly acidic pH, the nitrogens are only partially protonated and interact strongly with residual unendcapped silanol groups (Si-O⁻) on the C18 stationary phase via secondary ion-exchange mechanisms. Resolution: Ensure the mobile phase pH is at least 2 units below the lowest pKa of the bipyridine. Use 0.1% TFA 3 or 0.1% HCl in both the aqueous and organic mobile phases to keep the nitrogens fully protonated and to ion-pair with the analyte. Alternatively, switch to a polar-embedded C18 column designed specifically for basic compounds.

Q4: NMR analysis shows I have formed the monohydrochloride instead of the dihydrochloride. Why? Causality: The two pyridine nitrogens and the primary amine have different basicities. The first protonation occurs easily, but the second protonation requires a significantly lower pH (higher HCl concentration) due to electrostatic repulsion. If exactly 2.0 equivalents of HCl are used, slight evaporative losses or atmospheric moisture can result in incomplete di-protonation. Resolution: Always use a slight excess (2.2 to 2.5 equivalents) of anhydrous HCl. Verify the stoichiometry by observing the downfield shifts of the aromatic protons in the ¹H NMR spectrum (in D₂O or DMSO-d₆) compared to the free base, ensuring all relevant basic centers are protonated.

References

• An efficient dynamic asymmetric catalytic system within a zinc-templated network Source: Digital CSIC URL
• Photophysical Properties and Excitation Polarization of fac/mer-Ruthenium Complexes with 5'-Amino-2,2'-bipyridine-5-carboxylic Acid Derivatives Source: Inorganic Chemistry - ACS Publications URL
• US20120237563A1 - Controlled-release formulations of anabaseine compounds and uses thereof Source: Google Patents URL

Sources

• 1. digital.csic.es [digital.csic.es]
• 2. US20120237563A1 - Controlled-release formulations of anabaseine compounds and uses thereof - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solving Solubility Issues of Bipyridine Salts in Dichloromethane

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with dissolving bipyridine salts in dichloromethane (DCM). As a Senior Application Scientist, my goal is to provide you with not just protocols, but also the underlying chemical principles to empower you to make informed decisions in your experimental work. Bipyridine-based compounds are cornerstones in coordination chemistry, catalysis, and materials science; however, their ionic salt forms often present significant solubility hurdles in common, low-polarity organic solvents like DCM. This guide offers a structured approach to diagnosing and solving these issues.

Part 1: Troubleshooting Guide

This section addresses specific, common problems in a direct question-and-answer format, providing both immediate steps and the rationale behind them.

Q1: My bipyridinium salt (e.g., a chloride or bromide salt) is completely insoluble in dichloromethane. What is the primary reason for this, and what should be my first troubleshooting step?

A1: The insolubility you're observing stems from a fundamental mismatch in polarity and the energetics of dissolution. Dichloromethane is a solvent of relatively low polarity. While it has a dipole moment, it is a poor solvent for highly ionic compounds because it cannot effectively solvate bare ions.[1] Your bipyridinium halide salt is an ionic compound with two major barriers to dissolution in DCM:

• High Lattice Energy: The electrostatic attraction between the bipyridinium cation and a small, hard anion like chloride (Cl⁻) or bromide (Br⁻) in the crystal lattice is very strong. DCM molecules cannot offer sufficient solvation energy to overcome this robust crystal structure.[2]

• Poor Ion Solvation: For a salt to dissolve, the individual ions must be stabilized by solvent molecules. DCM is not effective at solvating the small, charge-dense halide anion.

Your first and most effective step is to change the counter-ion through a process called salt metathesis (or anion exchange). The goal is to replace the small, problematic halide with a large, non-coordinating, and "soft" anion. This new anion will form a salt with a significantly lower lattice energy and will be more stable as an ion pair in a low-polarity solvent.[3][4]

Q2: I need to perform a salt metathesis. How do I choose the right counter-ion and what is a reliable protocol?

A2: The choice of the new counter-ion is critical. You want an anion that is large, charge-diffuse, and weakly coordinating. This combination reduces the electrostatic attraction to the bipyridinium cation, favoring dissolution. Excellent candidates include hexafluorophosphate (PF₆⁻), tetrafluoroborate (BF₄⁻), bis(trifluoromethanesulfonyl)imide (Tf₂N⁻), and trifluoromethanesulfonate (OTf⁻).

The general principle of salt metathesis is to mix your insoluble bipyridinium salt with a salt of your desired new anion (typically a sodium, potassium, or silver salt) in a solvent where one of the products is insoluble, thus driving the reaction to completion according to Le Châtelier's principle.[5]

Below is a detailed protocol for a typical salt metathesis reaction.

Protocol 1: Salt Metathesis for Enhanced DCM Solubility

This protocol describes the exchange of a halide anion (X⁻ = Cl⁻, Br⁻) for a hexafluorophosphate (PF₆⁻) anion, a common choice for enhancing solubility in organic solvents.

Materials:

• Your bipyridinium halide salt (Bpy-R)⁺X⁻

• Sodium hexafluorophosphate (NaPF₆) or Potassium hexafluorophosphate (KPF₆)

• Methanol or Acetonitrile

• Water (deionized)

• Dichloromethane (DCM)

• Filter funnel and filter paper

• Rotary evaporator

Step-by-Step Methodology:

• Dissolve Reactants: Dissolve your bipyridinium halide salt in a minimal amount of a polar solvent where it is soluble, such as methanol or water. In a separate flask, dissolve a slight molar excess (e.g., 1.1 equivalents) of NaPF₆ in water.

• Combine Solutions: Slowly add the NaPF₆ solution to the stirring solution of your bipyridinium salt at room temperature.

• Observe Precipitation: Upon mixing, you should observe the formation of a precipitate. This is either your desired, less polar bipyridinium hexafluorophosphate salt precipitating from the polar solvent, or the inorganic byproduct (NaX) if a less polar solvent like acetonitrile is used.

• Isolate the Product:

  • If your desired product precipitated: Collect the solid by vacuum filtration. Wash the solid with copious amounts of water to remove any unreacted NaPF₆ and the highly water-soluble sodium halide (NaX) byproduct. Then, wash with a minimal amount of a non-polar solvent like diethyl ether to aid in drying.

  • If the inorganic salt precipitated: Filter off the insoluble sodium halide. The filtrate now contains your desired (Bpy-R)⁺PF₆⁻ salt.

• Extraction and Purification: Remove the initial solvent from the filtrate using a rotary evaporator. The resulting solid is your crude product. To purify further, dissolve the solid in dichloromethane and wash with water in a separatory funnel to remove any remaining water-soluble impurities.

• Drying and Characterization: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the DCM under reduced pressure. The resulting solid is your purified bipyridinium hexafluorophosphate salt. Confirm its identity and purity using standard techniques (NMR, Mass Spectrometry, etc.).

• Test Solubility: Attempt to dissolve the final product in dichloromethane. You should observe a significant improvement in solubility.

Q3: My salt metathesis product is still not soluble enough in DCM for my experiment. What is my next option without chemically modifying the bipyridine ligand?

A3: If direct dissolution remains a challenge, you can employ Phase-Transfer Catalysis (PTC) . A phase-transfer catalyst is a substance that facilitates the migration of a reactant from one phase into another phase where the reaction can occur.[6] In your case, it will help shuttle the bipyridinium salt from its solid phase into the dichloromethane phase.

The two main types of PTCs for this purpose are:

• Quaternary Ammonium/Phosphonium Salts: These salts, such as tetrabutylammonium bromide (TBAB) or hexadecyltributylphosphonium bromide, have large, lipophilic organic cations that can pair with an anion and drag the entire ion pair into an organic solvent.[7][8]

• Crown Ethers: These are cyclic polyethers that can selectively bind alkali metal cations (like K⁺ or Na⁺) in their central cavity. If you are trying to dissolve a bipyridinium salt with a potassium counter-ion (e.g., a bipyridine carboxylate salt), a crown ether like 18-crown-6 can encapsulate the K⁺ ion, and the large, lipophilic exterior of the crown ether-cation complex makes the entire salt soluble in organic solvents like DCM.[9]

Protocol 2: Small-Scale Solubility Test Using a Phase-Transfer Catalyst

Materials:

• Your bipyridine salt

• Dichloromethane (DCM)

• Phase-Transfer Catalyst (e.g., Tetrabutylammonium chloride, [NBu₄]Cl)

• Small vial with a stir bar

Step-by-Step Methodology:

• Prepare a Suspension: Add a small amount of your bipyridine salt (e.g., 5 mg) to a vial containing 1 mL of DCM. Stir the mixture to confirm it is a suspension and not a solution.

• Add the PTC: Add a catalytic amount (e.g., 5-10 mol%) of the phase-transfer catalyst to the suspension.

• Observe and Stir: Stir the mixture vigorously at room temperature. Observe if the solid begins to dissolve over time (this can take from minutes to hours). Gentle warming may accelerate the process, but should be done cautiously.[10]

• Assess Solubility: If the solid dissolves, the PTC is effective at solubilizing your salt in DCM. Note that the catalyst will remain in the solution, which may or may not be acceptable for your downstream application.

Q4: I've noticed that after successfully dissolving my bipyridine salt in DCM, a precipitate forms over several hours or days. What could be causing this?

A4: This is a known issue and is likely due to a reaction between your bipyridine compound and the dichloromethane solvent itself. Pyridine and its derivatives can act as nucleophiles and react with DCM in a stepwise manner to form methylene bispyridinium salts.[11] This new dicationic salt is often significantly less soluble than the starting material and precipitates out of the solution.

Reaction: 2 (Bpy-R)⁺ + CH₂Cl₂ → [(Bpy-R)-CH₂-(R-Bpy)]²⁺ + 2 Cl⁻

Preventative Measures:

• Use Freshly Prepared Solutions: Prepare your bipyridine salt solutions in DCM immediately before use.

• Avoid Long-Term Storage: Do not store these solutions, especially at room temperature or exposed to light.

• Use Dry Solvent: Ensure your dichloromethane is anhydrous, as moisture can sometimes facilitate side reactions.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why are some bipyridine salts soluble in DCM while others are not?

A1: The solubility of a salt in any solvent is a delicate balance between its lattice energy (the energy holding the crystal together) and the solvation energy of its constituent ions (the energy released when ions interact with solvent molecules).[2] DCM is a poor solvent for most salts because it provides very low solvation energy. Bipyridine salts will only dissolve if their lattice energy is exceptionally low. This is primarily influenced by the counter-ion. Salts with small, hard anions (Cl⁻, Br⁻) have high lattice energies and are insoluble. Salts with large, charge-delocalized anions (PF₆⁻, Tf₂N⁻) have much lower lattice energies and are therefore more likely to dissolve in DCM.[12][13]

Q2: Which counter-ions are best for enhancing solubility in dichloromethane?

A2: The ideal counter-ion should be large, non-coordinating, and possess a delocalized charge. This minimizes the electrostatic attraction within the crystal lattice. The table below provides a general guide.

Table 1: Influence of Counter-Ion on Bipyridinium Salt Solubility in Low-Polarity Organic Solvents

Counter-Ion	Formula	Typical Solubility in DCM	Rationale
Chloride	Cl⁻	Very Poor	Small, high charge density, high lattice energy.
Bromide	Br⁻	Very Poor	Similar to chloride, slightly larger but still high lattice energy.
Iodide	I⁻	Poor to Moderate	Larger and softer than Br⁻, but still often results in high lattice energy.
Tetrafluoroborate	BF₄⁻	Good	Large, symmetric, delocalized charge, lower lattice energy.
Perchlorate	ClO₄⁻	Good	Similar properties to BF₄⁻. Note: Can be explosive with organic materials and should be handled with extreme care.
Hexafluorophosphate	PF₆⁻	Very Good	Very large, weakly coordinating anion. Excellent choice for increasing organic solubility.[4]
Triflate (OTf)	CF₃SO₃⁻	Very Good	Large anion with delocalized charge.
Bis(triflyl)imide (Tf₂N)	(CF₃SO₂)₂N⁻	Excellent	Very large, highly charge-delocalized, and non-coordinating. One of the best options for creating salts soluble in non-polar media.

Q3: Can I use co-solvents with dichloromethane to improve solubility?

A3: Yes, using a co-solvent is a viable strategy. Adding a small amount of a more polar, miscible solvent like acetonitrile, methanol, or dimethyl sulfoxide (DMSO) can significantly increase the solvating power of the mixture and dissolve your salt.[4][14] However, you must consider the implications for your experiment. The addition of a co-solvent will alter the overall polarity, dielectric constant, and coordinating ability of your reaction medium, which could affect reaction rates, product selectivity, or spectroscopic measurements. This approach is a trade-off between achieving solubility and maintaining the desired solvent environment.

Q4: How does modifying the bipyridine ligand itself affect the salt's solubility?

A4: Covalently modifying the bipyridine ligand is a powerful, albeit more synthetically intensive, strategy. The principle of "like dissolves like" is key here.[14][15] To increase solubility in a non-polar solvent like DCM, you should add non-polar, lipophilic ("fat-loving") functional groups to the bipyridine backbone. Common strategies include:

• Alkylation: Adding long alkyl chains (e.g., hexyl, octyl) to the bipyridine rings increases their organic character, making the resulting salt more soluble in DCM.[14]

• Arylation: Introducing phenyl or other aryl groups can also enhance solubility in organic solvents.

Conversely, adding polar functional groups like carboxylates (-COO⁻) or sulfonates (-SO₃⁻) will dramatically increase water solubility but render the salt even more insoluble in dichloromethane.[4][16]

Part 3: Visual Guides

Diagram 1: Troubleshooting Workflow

This diagram outlines the logical progression for addressing solubility issues with bipyridine salts in DCM.

Caption: A step-by-step workflow for troubleshooting bipyridine salt solubility in DCM.

Diagram 2: Mechanism of Salt Metathesis

This diagram illustrates the exchange of ions during the salt metathesis process.

Caption: Ion exchange during salt metathesis to form a less soluble product in the reaction solvent.

References

• Wikipedia. (n.d.). Phase-transfer catalyst. Retrieved from [Link]

• Gallego-Yerga, L., et al. (2006). Lipophilic pyrylium salts in the synthesis of efficient pyridinium-based cationic lipids, gemini surfactants, and lipophilic oligomers for gene delivery. Journal of Medicinal Chemistry, 49(13), 3872-87. Available at: [Link]

• Scientific Update. (2018). Industrial Phase Transfer Catalysis. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 18.6: Crown Ethers. Retrieved from [Link]

• Chemister.ru. (n.d.). 4,4'-bipyridine. Retrieved from [Link]

• Institute of Physical Chemistry PAS. (2021). Crown ethers or how to dissolve insoluble. YouTube. Retrieved from [Link]

• Hromadkova, J., et al. (2021). Redox Property Tuning in Bipyridinium Salts. Frontiers in Chemistry, 8, 624535. Available at: [Link]

• trusting, T. A., et al. (2020). Diversification of Bipyridines and Azaheterocycles via Nucleophilic Displacement of Trimethylammoniums. ACS Catalysis, 10(15), 8422-8428. Available at: [Link]

• Rudine, A. B., et al. (2010). Reaction of Dichloromethane with Pyridine Derivatives under Ambient Conditions. The Journal of Organic Chemistry, 75(11), 3857-3860. Available at: [Link]

• Hameed, G. S. (2024). Solubility and distribution. SlideShare. Retrieved from [Link]

• Chegg. (2013). Solved Crown ethers can make salts that are insoluble in. Retrieved from [Link]

• Quora. (2021). Why is dichloromethane able to dissolve/mix with non-polar organic compounds, if it is polar?. Retrieved from [Link]

• Yang, M., et al. (2021). Computational and experimental investigation of the effect of cation structure on the solubility of anionic flow battery active-materials. Chemical Science, 13(2), 405-414. Available at: [Link]

• Chemistry LibreTexts. (2024). 1.3: Varying solubility of ionic compounds. Retrieved from [Link]

• Scribd. (n.d.). Factors Affecting Solubility. Retrieved from [Link]

• Kleszczyńska, H., et al. (2007). Influence of counterions on the interaction of pyridinium salts with model membranes. Cellular & Molecular Biology Letters, 12(2), 194-204. Available at: [Link]

• Taylor & Francis. (n.d.). Counterions – Knowledge and References. Retrieved from [Link]

Sources

• 1. quora.com [quora.com]
• 2. Computational and experimental investigation of the effect of cation structure on the solubility of anionic flow battery active-materials - Chemical Science (RSC Publishing) DOI:10.1039/D1SC04990A [pubs.rsc.org]
• 3. Diversification of Bipyridines and Azaheterocycles via Nucleophilic Displacement of Trimethylammoniums - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. scientificupdate.com [scientificupdate.com]
• 7. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 8. Phase-Transfer Catalysts [merckmillipore.com]
• 9. youtube.com [youtube.com]
• 10. caymanchem.com [caymanchem.com]
• 11. web.pdx.edu [web.pdx.edu]
• 12. Influence of counterions on the interaction of pyridinium salts with model membranes [pubmed.ncbi.nlm.nih.gov]
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• 15. scribd.com [scribd.com]
• 16. Redox Property Tuning in Bipyridinium Salts - PMC [pmc.ncbi.nlm.nih.gov]

preventing oxidation of amine group in bipyridine derivatives

Welcome to the Technical Support Center for researchers working with bipyridine derivatives. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions regarding a common and often frustrating challenge: the unwanted oxidation of exocyclic amine groups. As specialists in synthetic and medicinal chemistry, we understand that maintaining the integrity of your compounds is paramount. This resource synthesizes established chemical principles with practical, field-tested advice to help you navigate these challenges effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries researchers have regarding the stability and handling of amino-bipyridine compounds.

Q1: Why is the exocyclic amine group on my bipyridine derivative so susceptible to oxidation?

A: The susceptibility of an amino-bipyridine to oxidation is a result of its unique electronic structure. While the pyridine ring is electron-deficient, the exocyclic amine's lone pair of electrons can still participate in oxidative reactions. Several factors contribute to this reactivity:

• Presence of Oxidizing Agents: Many common laboratory reagents, such as peroxides (H₂O₂), permanganates (KMnO₄), and even atmospheric oxygen over time, can oxidize nitrogen-containing compounds.[1]

• Metal Catalysis: Transition metal catalysts, particularly those used in cross-coupling reactions (e.g., Palladium, Copper), can facilitate oxidative processes, sometimes leading to N-oxide formation or oxidative dimerization.[2][3]

• Reaction Conditions: Elevated temperatures and exposure to light can provide the energy needed to overcome the activation barrier for oxidation reactions.

The primary and most common oxidation byproduct for a bipyridine derivative is not the oxidation of the exocyclic amine itself, but rather the oxidation of one of the pyridine ring nitrogens to form a bipyridine N-oxide.[4][5][6][7] This occurs because the ring nitrogen is often more sterically accessible and electronically prone to oxidation by reagents like peroxy acids (e.g., m-CPBA).[5]

Q2: What are the common byproducts of this oxidation, and how do they affect my experiments?

A: The principal oxidation product is the bipyridine N-oxide .[6][8] Depending on the reaction stoichiometry and conditions, you may see mono-N-oxides or di-N-oxides.[5][7]

• Impact on Experiments:

  • Altered Ligand Properties: N-oxide formation drastically changes the electronic and steric properties of the bipyridine ligand, affecting its ability to coordinate with metals.[6]

  • Modified Biological Activity: In drug development, N-oxide formation creates a new chemical entity with a different pharmacological and toxicological profile.

  • Purification Challenges: N-oxides are often highly polar, which can complicate chromatographic purification, sometimes causing them to co-elute with other polar compounds or streak on silica gel.

Q3: How can I quickly detect if oxidation has occurred in my sample?

A: Several analytical techniques can provide rapid evidence of oxidation.

Analytical Technique	Observation Indicating Oxidation (N-Oxide Formation)	Notes
Thin-Layer Chromatography (TLC)	Appearance of a new, more polar spot (lower Rf value) that may streak.	A simple and effective first-pass check.[9]
1H NMR Spectroscopy	Protons on the N-oxidized pyridine ring, especially the proton at the 6-position, typically shift downfield compared to the parent bipyridine.[6]	This is a highly diagnostic tool for confirming the presence and location of the N-oxide.
Mass Spectrometry (LC-MS/HRMS)	Detection of a mass peak corresponding to [M+16] (or [M+16+H]+ in ESI+).	Provides definitive evidence of an oxygen atom addition.
HPLC-UV	Appearance of a new peak, often with a different retention time and UV-Vis spectrum.[10]	Useful for quantifying the extent of oxidation.[11]
Infrared (IR) Spectroscopy	A characteristic N-O stretching vibration appears in the spectrum.[6]	Confirms the presence of the N-oxide functional group.

Part 2: Troubleshooting Guide & Preventative Protocols

This section provides solutions to specific experimental problems and detailed protocols for preventing oxidation.

Problem: My reaction mixture turns dark, and I'm getting a low yield of the desired product.

Possible Cause: Uncontrolled oxidation or polymerization is likely occurring. This is common in reactions that are run for extended periods, at high temperatures, or in the presence of air and a catalyst.

Solution Workflow:

Caption: Decision tree for troubleshooting low-yield reactions.

Solutions in Detail:

• Work Under an Inert Atmosphere: Always assume your amino-bipyridine derivative is air-sensitive. Purge your reaction vessel with an inert gas like nitrogen or argon before adding reagents and maintain a positive pressure of inert gas throughout the reaction.

• Use Degassed Solvents: Solvents can contain significant amounts of dissolved oxygen. Degas your solvents before use, especially for sensitive reactions like cross-couplings. Common methods include:

  • Sparging: Bubble an inert gas (N₂ or Ar) through the solvent for 15-30 minutes.

  • Freeze-Pump-Thaw: For ultimate oxygen removal, freeze the solvent with liquid nitrogen, apply a high vacuum, and then thaw. Repeat this cycle three times.

• Protect the Amine Group: The most robust solution is to temporarily protect the amine. Protection converts the amine into a less reactive functional group (like a carbamate), which is stable to many reaction conditions and can be removed later.[12] The tert-butyloxycarbonyl (Boc) group is an excellent choice for its ease of introduction and mild removal conditions.[13]

Protocol 1: Boc-Protection of an Amino-Bipyridine Derivative

This protocol describes a general method for protecting a primary or secondary amine on a bipyridine scaffold using di-tert-butyl dicarbonate (Boc₂O).

Rationale: The Boc group sterically hinders the amine and withdraws electron density, making it significantly less nucleophilic and far less susceptible to oxidation.[12][13] The reaction is typically clean and high-yielding.

Materials:

• Amino-bipyridine derivative

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 - 1.5 equivalents)

• Solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• Base (e.g., Triethylamine (TEA), or 4-(Dimethylamino)pyridine (DMAP, catalytic))

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the amino-bipyridine derivative in the chosen solvent (e.g., DCM) in a round-bottom flask.

• Add the base. If using TEA, add 1.2 equivalents. If using DMAP, a catalytic amount (0.1 eq) is sufficient.

• Slowly add a solution of Boc₂O (1.1 eq) in the same solvent to the reaction mixture at room temperature.

• Stir the reaction at room temperature. Monitor the reaction progress by TLC until the starting material is consumed (typically 1-4 hours).

• Quench the reaction by adding water or saturated NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent (e.g., 3x with DCM).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

• The resulting crude Boc-protected product can often be used directly or purified further by column chromatography or recrystallization.

Problem: I need to perform a reaction that is incompatible with the amine, but my protecting group is not stable.

Possible Cause: Different protecting groups have different stabilities. Choosing the right one is critical for multi-step synthesis.

Solution: Select an orthogonal protecting group. The table below summarizes the stability of common amine protecting groups to various reaction conditions.

Protecting Group	Abbreviation	Stable To	Cleaved By
tert-Butoxycarbonyl	Boc	Basic conditions, Hydrogenation, Mild reduction	Strong acids (TFA, HCl)[13]
Benzyloxycarbonyl	Cbz or Z	Acidic and basic conditions	Catalytic hydrogenation (H₂, Pd/C)[13]
Acetyl	Ac	Acidic conditions, Hydrogenation	Strong base (NaOH, KOH) or strong acid hydrolysis
9-Fluorenylmethoxycarbonyl	Fmoc	Acidic conditions, Hydrogenation	Basic conditions (e.g., Piperidine)[14]
Trityl	Trt	Basic conditions, Hydrogenation, Mild reduction	Mild acids[15]

Expert Insight: For most applications involving bipyridines, the Boc group offers the best balance of stability and ease of removal. The Cbz group is an excellent alternative if your subsequent steps involve strong acids but are compatible with catalytic hydrogenation.

Protocol 2: Boc-Deprotection to Regenerate the Amine

This protocol describes the removal of the Boc group using trifluoroacetic acid (TFA).

Rationale: The mechanism involves protonation of the carbamate carbonyl, followed by the loss of the stable tert-butyl cation, which then decomposes to isobutylene and CO₂.[13] This process is fast, clean, and typically quantitative.

Caption: General workflow for amine protection and deprotection.

Materials:

• Boc-protected amino-bipyridine

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the Boc-protected compound in DCM (a common concentration is 0.1 M).

• Cool the solution in an ice bath (0 °C).

• Slowly add TFA (typically 5-10 equivalents, or a 20-50% v/v solution of TFA in DCM).

• Remove the ice bath and stir the reaction at room temperature. Monitor by TLC until the starting material is consumed (usually 30-60 minutes).

• Carefully concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

• Re-dissolve the residue in an organic solvent (e.g., DCM or Ethyl Acetate).

• Slowly and carefully add saturated NaHCO₃ solution to neutralize the remaining acid and basify the amine. Caution: Vigorous CO₂ evolution will occur.

• Extract the aqueous layer with the organic solvent, combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate to yield the free amine.

References

• ResearchGate. (n.d.). Analytical methods used to quantify amine oxidation. Retrieved from [Link]

• PubMed. (2010, March 7). Chemoenzymatic synthesis of chiral 2,2'-bipyridine ligands and their N-oxide derivatives: applications in the asymmetric aminolysis of epoxides and asymmetric allylation of aldehydes. Retrieved from [Link]

• Royal Society of Chemistry. (2010, January 5). Chemoenzymatic synthesis of chiral 2,2′-bipyridine ligands and their N-oxide derivatives: applications in the asymmetric aminolysis of epoxides and as.... Retrieved from [Link]

• Loughborough University Research Repository. (2021, March 15). Recent advances in the synthesis of 2,2'-Bipyridines and their derivatives. Retrieved from [Link]

• ACS Publications. (1970, May 1). Thin-layer chromatography of amine oxidation products. Retrieved from [Link]

• ResearchGate. (2009, June). Synthesis of bipyridine-N-oxides and bipyridine-N,N'-dioxides. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. Retrieved from [Link]

• Longdom Publishing. (2023, February 1). Oxidative Reactions Role in the Synthesis of Organic Compounds. Retrieved from [Link]

• Semantic Scholar. (n.d.). SYNTHESIS OF 4-AMINOPYRIDINE AND 4-ACETYLAMINOPYRIDINE BY REDUCTION OF 4-NITROPYRIDINE-N-OXIDE WITH IRON AND MINERAL ACIDS. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitro compound synthesis by oxidation. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). 7. ANALYTICAL METHODS. Retrieved from [Link]

• The Journal of Engineering and Exact Sciences. (2021, July 1). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. Retrieved from [Link]

• ACS Publications. (n.d.). Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series. Retrieved from [Link]

• YouTube. (2025, August 31). Amines-Part 8-Chemical Properties 2-Oxidation. Retrieved from [Link]

• The GPM. (n.d.). Amino acid protecting groups. Retrieved from [Link]

• Google Patents. (n.d.). WO2012095691A1 - An improved process for producing aminopyridines.

• SEFH. (n.d.). Stability of 4-Aminopyridine and 3,4-Diaminopyridine Oral Capsules. Retrieved from [Link]

• SciSpace. (n.d.). Amino Acid-Protecting Groups. Retrieved from [Link]

• Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines. Retrieved from [Link]

• ACS Publications. (2021, May 27). Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 23.13: Protection of Amino Groups in Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Imine synthesis by oxidation, condensation, hydroamination or rearrangement. Retrieved from [Link]

• MDPI. (2026, March 9). Photochemical Redox Reactions of Catecholamines: Detection of Cyclized Oxidation Products and Boronate Esters. Retrieved from [Link]

• Google Patents. (n.d.). CN107011255A - A kind of method and its purification process that aminopyridine is prepared by picoline.

• Royal Society of Chemistry. (2025, January 14). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. Retrieved from [Link]

• Michigan State University. (n.d.). 4. Reaction of Amines with Nitrous Acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Symmetric Double-Headed Aminopyridines, A Novel Strategy for Potent and Membrane-Permeable Inhibitors of Neuronal Nitric Oxide Synthase. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). ChemComm. Retrieved from [Link]

• ResearchGate. (n.d.). Peroxyacid Oxidations: A Kinetic and Mechanistic Study of Oxidation of 3-Aminopyridine by Peroxomonosulfuric Acid. Retrieved from [Link]

• National Institutes of Health. (n.d.). Microbial oxidation of amines. Distribution, purification and properties of two primary-amine oxidases from the yeast Candida boidinii grown on amines as sole nitrogen source. Retrieved from [Link]

• Canadian Journal of Hospital Pharmacy. (2004, November 5). Chemical Stability of 4-Aminopyridine Capsules. Retrieved from [Link]

• PubMed. (n.d.). Oxidation and cleavage of 3-aminopyridine adenine dinucleotide phosphate with periodate. Retrieved from [Link]

• ResearchGate. (2019, March 8). (PDF) Reactivity of 4-Aminopyridine with Halogens and Interhalogens: Weak Interactions Supported Networks of 4-Aminopyridine and 4-Aminopyridinium. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). PV2143. Retrieved from [Link]

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• 5. Chemoenzymatic synthesis of chiral 2,2′-bipyridine ligands and their N-oxide derivatives: applications in the asymmetric aminolysis of epoxides and asymmetric allylation of aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 15. peptide.com [peptide.com]

Technical Support Center: Preparation of Free Base [2,2'-Bipyridin]-5-amine for Complexation Reactions

Introduction

Welcome to the technical support guide for handling [2,2'-Bipyridin]-5-amine. This document provides researchers, chemists, and materials scientists with detailed protocols and troubleshooting advice for the critical step of preparing the free base ligand from its hydrochloride (HCl) salt form. Successful metal complexation hinges on the purity and correct chemical form of the ligand. The protonated state of the amine and bipyridine nitrogens in the salt form prevents effective coordination to a metal center. This guide offers field-proven methods to ensure your ligand is deprotonated and ready for synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is my [2,2'-Bipyridin]-5-amine supplied as a hydrochloride salt?

Amine-containing organic compounds are often supplied as hydrochloride salts for practical reasons. The salt form generally exhibits greater stability, a longer shelf life, and is less susceptible to air oxidation compared to the free base. Furthermore, amine salts are typically crystalline, non-volatile solids with significantly higher water solubility, which can simplify handling and some purification processes.[1][2]

Q2: Is it absolutely necessary to remove the HCl before my complexation reaction?

Yes, it is critical. For [2,2'-Bipyridin]-5-amine to function as a chelating ligand, the lone pairs of electrons on its nitrogen atoms must be available to donate to the metal center. In the hydrochloride salt, the exocyclic amine nitrogen and at least one of the pyridine ring nitrogens are protonated (R-NH₃⁺). This protonation blocks the nitrogen lone pairs, rendering them unable to coordinate with a metal ion. Attempting a complexation reaction with the salt form will likely result in failure or, at best, a complex mixture with very low yields.

Q3: What is the chemical principle behind removing the HCl?

The process is a straightforward acid-base neutralization reaction.[3][4] The amine hydrochloride salt is treated with a base that is stronger than the [2,2'-Bipyridin]-5-amine free base. The added base removes the proton (H⁺) from the protonated nitrogen atoms, regenerating the neutral "free base" form of the ligand. This conversion also dramatically changes the ligand's solubility: the ionic salt is water-soluble, while the neutral free base is significantly less soluble in water but highly soluble in common organic solvents like dichloromethane (DCM) or ethyl acetate.[5][6] This solubility difference is the key to isolating the purified product.

Q4: How do I choose the correct base for the deprotonation?

The choice of base depends on the stability of your compound and the desired workup conditions. A base must be strong enough to deprotonate the amine salt completely but not so strong that it causes unwanted side reactions. For pyridylamines, weak inorganic bases are generally sufficient and preferred.[7]

Base	Type	Typical Use	Advantages	Considerations
Sodium Bicarbonate (NaHCO₃)	Weak	Saturated aqueous solution	Mild, safe, easy to handle. CO₂ evolution indicates reaction.	May not be strong enough for all amine salts. Requires careful, slow addition to avoid excessive foaming.[8]
Sodium Carbonate (Na₂CO₃)	Weak	1-2 M aqueous solution	Stronger than NaHCO₃, generally effective for most pyridylamine salts.[7]	More basic solution (pH ~11) could affect sensitive functional groups.
Sodium Hydroxide (NaOH)	Strong	Dilute aqueous solution (e.g., 1-2 M)	Ensures complete deprotonation.	Highly caustic. Risk of hydrolyzing other functional groups (e.g., esters, amides). Use with caution.[8][9]
Triethylamine (NEt₃) / DIPEA	Organic	In organic solvent	Used for in situ neutralization if water must be avoided.	Forms a salt that must be removed in a subsequent step. Not ideal for isolating the pure free base.
Ion Exchange Resin (SCX)	Solid Phase	Methanol or DCM slurry	Provides a very clean product with no aqueous workup.[9]	Higher cost, requires specific cartridges, and may require larger solvent volumes.

Q5: How can I confirm that I have successfully converted the salt to the free base?

Confirmation is essential and can be achieved through several analytical techniques:

• Thin-Layer Chromatography (TLC): The free base is less polar than the HCl salt and will have a higher Rf value. Spot the starting material and the final product on the same plate to see the change. A ninhydrin stain can be used to visualize the amine.[10]

• ¹H NMR Spectroscopy: Deprotonation causes a characteristic upfield shift (to a lower ppm value) of the protons on or adjacent to the nitrogen atoms. The downfield shift in the salt is due to the deshielding effect of the positive charge.[1][11]

• Solubility Test: A simple visual test can be very informative. The starting HCl salt should be soluble in water but poorly soluble in a nonpolar organic solvent like diethyl ether. The final free base product should exhibit the opposite solubility profile.

• Melting Point: The free base and its HCl salt will have distinct melting points.

Troubleshooting Common Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield After Extraction	1. Incomplete deprotonation. 2. The free base has some water solubility. 3. Emulsion formation during extraction.	1. Check the pH of the aqueous layer after adding base; it should be >9. Add more base if necessary. 2. Perform multiple extractions (3-4 times) with the organic solvent. Saturate the aqueous layer with NaCl (brine) to decrease the organic product's solubility.[5] 3. Add brine to help break the emulsion. If persistent, filter the mixture through a pad of Celite.
Product is an Oil/Gum, Not a Solid	1. Residual solvent is present. 2. The product is hygroscopic and has absorbed water. 3. Impurities are present.	1. Dry the product under high vacuum for an extended period. 2. Handle the product under an inert atmosphere (e.g., in a glovebox). 3. Purify the product by column chromatography or recrystallization.
TLC Shows Both Starting Material and Product	1. Insufficient amount of base was used. 2. Insufficient reaction time or mixing.	1. Add more base to the aqueous layer and re-extract. 2. Ensure vigorous stirring during the neutralization step for at least 30 minutes to allow the reaction to go to completion.

Experimental Protocols & Visual Workflows

Decision-Making Workflow

Before starting, use this diagram to select the most appropriate method for your specific experimental needs.

Caption: Decision tree for selecting a deprotonation method.

Protocol 1: Standard Aqueous Base Wash & Liquid-Liquid Extraction

This is the most common and cost-effective method for generating the free base amine.

Materials:

• [2,2'-Bipyridin]-5-amine hydrochloride

• Deionized water

• Saturated aqueous sodium bicarbonate (NaHCO₃) or 1M sodium carbonate (Na₂CO₃) solution

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel, Erlenmeyer flasks, beakers

• Rotary evaporator

Step-by-Step Procedure:

• Dissolution: Dissolve the [2,2'-Bipyridin]-5-amine HCl salt in a minimal amount of deionized water in an Erlenmeyer flask. Stir until all the solid has dissolved.

• Basification: Cool the solution in an ice bath. Slowly add the saturated NaHCO₃ or 1M Na₂CO₃ solution dropwise with vigorous stirring. If using NaHCO₃, effervescence (CO₂ gas) will be observed. Continue adding the base until the effervescence ceases and the pH of the aqueous solution is basic (pH 9-10, check with pH paper). A precipitate of the free base may form.[7]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM or EtOAc (use a volume roughly equal to the aqueous layer). Shake the funnel vigorously for 1-2 minutes, venting frequently to release any pressure.[5]

• Separation: Allow the layers to separate. Drain the lower organic layer (if using DCM) or the upper organic layer (if using EtOAc) into a clean flask.

• Repeat Extraction: Repeat the extraction of the aqueous layer two more times with fresh portions of the organic solvent to ensure complete recovery of the product. Combine all organic extracts.

• Washing: Wash the combined organic layers with brine. This step helps to remove residual water and any water-soluble impurities.[5]

• Drying: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄. Swirl the flask and let it stand for 15-20 minutes. The drying agent should move freely when swirled, indicating the solution is dry.

• Isolation: Filter the solution to remove the drying agent. Concentrate the filtrate using a rotary evaporator to remove the solvent. The resulting solid is the desired free base, [2,2'-Bipyridin]-5-amine.

• Final Drying & Characterization: Dry the solid product under high vacuum to remove any trace solvents. Characterize by NMR, melting point, and TLC to confirm its identity and purity.

Caption: Workflow for the liquid-liquid extraction protocol.

Protocol 2: Solid-Phase Cation Exchange (SCX) Chromatography

This method is excellent for obtaining a very pure product without an aqueous workup, which is ideal if the compound or subsequent reaction is sensitive to water.

Materials:

• [2,2'-Bipyridin]-5-amine hydrochloride

• Methanol (MeOH)

• 2M Ammonia in Methanol (NH₃/MeOH)

• SCX cartridge (e.g., silica-based with sulfonic acid groups)

• Chromatography column or syringe setup for the cartridge

Step-by-Step Procedure:

• Loading: Dissolve the amine HCl salt in a minimal amount of methanol. Load this solution onto a pre-conditioned SCX cartridge.

• Elution of Neutrals: Wash the cartridge with several column volumes of methanol. This will elute any non-basic, neutral impurities while the protonated amine remains bound to the acidic resin.

• Release of Amine: Elute the desired free base amine from the cartridge using a solution of 2M ammonia in methanol. The basic ammonia solution deprotonates the amine, releasing it from the resin.[9]

• Isolation: Collect the basic fractions.

• Concentration: Remove the solvent from the collected fractions using a rotary evaporator. The resulting solid is the high-purity free base.

• Final Drying & Characterization: Dry the product under high vacuum and characterize as described in Protocol 1.

References

• Singh, G. (2023). How can I neutralize amine hydrochlorides? ResearchGate. Available at: [Link]

• Grassi, L. et al. (2015). What is the best way to convert my amine compound from the salt form into free amine? ResearchGate. Available at: [Link]

• Shaikh, A. et al. (2014). Studies of Binary Complexes of Metal Ions with 2,2-Bipyridyl by Potentiometry. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1474, 2,2'-Bipyridine. Available at: [Link]

• Wu, Y. et al. (2015). Metal Chelation-Assisted Amine–Amine Electronic Coupling through the 4,4′-Positions of 2,2′-Bipyridine. Inorganic Chemistry. Available at: [Link]

• Wikipedia. Transition metal complexes of 2,2'-bipyridine. Available at: [Link]

• University of Rochester. Workup for Removing Amines. Available at: [Link]

• Janiak, C. et al. (2000). Syntheses of 5,5'-Disubstituted 2,2'-Bipyridines. Synthetic Communications. Available at: [Link]

• Zhong, Y. et al. (2012). Electronic Coupling Between Two Amine Redox Sites Through the 5,5'-positions of Metal-Chelating 2,2'-bipyridines. Chemistry – A European Journal. Available at: [Link]

• ScienceMadness Discussion Board. (2014). Converting amino acid salts to freebase amino acids? Available at: [Link]

• Google Patents. (1994). EP0600606A1 - Neutralizing amines with low salt precipitation potential.

• Grabski, M. et al. (2015). What is the best way to convert my amine compound from the salt form into free amine? ResearchGate. Available at: [Link]

• Reddit. (2024). Failure to Deprotonate. r/Chempros. Available at: [Link]

• Reddit. (2024). Amine workup. r/Chempros. Available at: [Link]

• Jasperse, J. Reactions of Amines. Available at: [Link]

• Bryan Research & Engineering, LLC. (2023). Neutralization of Heat Stable Salts Revisited. Available at: [Link]

• Bon, C. et al. (2022). Deprotonation of highly basic tertiary amine in the presence of an ester functional group? ResearchGate. Available at: [Link]

• The Journal of Physical Chemistry C. (2020). Theoretical exploration of 2,2′-bipyridines as electro-active compounds in flow batteries. Available at: [Link]

• De Stefano, C. et al. (2004). Protonation constant and solubility of 2,2′-bipyridyl at different ionic strengths in NaCl(aq), at 298.15 K. ResearchGate. Available at: [Link]

• ACS Omega. (2022). Hydrochloride Salt of the GABAkine KRM-II-81. Available at: [Link]

• Jobdevairakkam, C. (2015). How can I separate HCl from amine hydrogenchloride solution by electrolysis? ResearchGate. Available at: [Link]

• University of Alberta. Isolation (Recovery) of amines. Available at: [Link]

• The Journal of Organic Chemistry. (2002). Preparation of 5-Brominated and 5,5'-Dibrominated 2,2'-Bipyridines and 2,2'-Bipyrimidines. Available at: [Link]

• Molecules. (2023). Weak, Broken, but Working—Intramolecular Hydrogen Bond in 2,2′-bipyridine. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2016). Synthesis of highly functionalized 2,2'-bipyridines by cyclocondensation of β-ketoenamides – scope and limitations. Available at: [Link]

• Janiak, C. et al. (1997). Diamino-2,2[prime]-bipyridine Metal Complexes Assembled into Multidimensional Networks via Hydr. European Journal of Inorganic Chemistry. Available at: [Link]

• Pharmaffiliates. [2,2'-Bipyridine]-5,5'-diamine | 52382-48-6. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2018). Concise, stereodivergent and highly stereoselective synthesis of cis- and trans-2-substituted 3-hydroxypiperidines – development of a phosphite-driven cyclodehydration. Available at: [Link]

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optimizing reaction conditions for 5-aminobipyridine functionalization

Technical Support Center: 5-Aminobipyridine Functionalization

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the unique synthetic challenges associated with 5-amino-2,2'-bipyridine. While this molecule is a highly valuable building block for coordination chemistry, photofunctional materials, and medicinal chemistry, its functionalization is notoriously difficult. The bipyridine core acts as a powerful bidentate chelator, and the exocyclic amine presents competing electronic and steric demands.

This guide provides field-proven, self-validating protocols and mechanistic insights to help you optimize your reaction conditions.

Part 1: Troubleshooting Buchwald-Hartwig Aminations

Q: Why does my palladium catalyst deactivate (black precipitate) when attempting a C-N cross-coupling with 5-amino-2,2'-bipyridine? A: You are experiencing catalyst poisoning via competitive chelation. The bipyridine nitrogen atoms are strong σ -donors and π -acceptors. During the catalytic cycle, after the oxidative addition of the aryl halide to Pd(0), the resulting Pd(II) intermediate is highly susceptible to nucleophilic attack. Instead of the exocyclic amine coordinating to form the desired C-N bond, the bipyridine core of another substrate molecule outcompetes your phosphine ligand, forming a thermodynamically stable, off-cycle Pd(II)-bipyridine chelate[1]. This depletes the active catalyst and often leads to the precipitation of palladium black[].

Q: How can I prevent this catalyst poisoning and drive the reaction to completion? A: You must rely on steric exclusion. Standard ligands like PPh 3​ or BINAP leave the palladium center too exposed. By switching to sterically demanding biaryl phosphine ligands (e.g., BrettPhos, Xantphos) or utilizing pre-activated Pd-PEPPSI complexes, you create a congested coordination sphere around the metal[][3]. This steric bulk kinetically disfavors the bidentate coordination of the bulky bipyridine core, allowing the smaller, less hindered exocyclic primary amine to selectively coordinate and undergo reductive elimination[]. Furthermore, using a weaker inorganic base (like Cs 2​ CO 3​ instead of NaOtBu) can prevent premature degradation of the sensitive aminobipyridine substrate.

Figure 1: Divergent pathways in Pd-catalyzed amination highlighting catalyst poisoning vs. productive coupling.

Part 2: Troubleshooting Amide Couplings & Purification

Q: My amide coupling with 5-amino-2,2'-bipyridine shows full conversion on LC-MS, but I lose most of my product during silica gel chromatography. Why? A: The basicity of the bipyridine nitrogens is causing severe tailing and irreversible adsorption. Normal-phase silica gel is slightly acidic. The bipyridine core readily protonates on the column, creating strong ionic interactions with the silanol groups.

Q: What is the best way to purify these functionalized bipyridines? A: Abandon standard normal-phase silica. For self-validating, high-recovery purification, utilize Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) using a volatile ion-pairing reagent[4]. Adding 0.1% Trifluoroacetic acid (TFA) to your water/acetonitrile mobile phase ensures the bipyridine remains fully protonated and elutes as a sharp, predictable peak. Alternatively, if you must use flash chromatography, use NH-functionalized (amine-capped) silica or basic alumina to prevent acid-base retention.

Figure 2: Optimized workflow for the amide coupling of 5-aminobipyridine avoiding silica streaking.

Part 3: Quantitative Data Summary

To guide your experimental design, the following table synthesizes the causality between ligand choice and reaction success when performing C-N cross-couplings with aminobipyridines.

Ligand System	Catalyst Precursor	Base	Typical Yield	Mechanistic Observation
PPh 3​ / BINAP	Pd(OAc) 2​	NaOtBu	< 10%	Rapid formation of Pd-black; severe catalyst poisoning via bipyridine chelation[].
Xantphos	Pd 2​ (dba) 3​	NaOtBu	60 - 85%	Bidentate ligand with wide bite angle prevents bipyridine coordination; good for primary amines[3].
BrettPhos	Pd-PEPPSI / Pd 2​ (dba) 3​	Cs 2​ CO 3​	80 - 95%	Extreme steric bulk completely blocks bipyridine chelation; highly efficient oxidative addition[].
None (Microwave)	Catalyst-Free	None	> 80%	Only applicable for highly activated specific halogenated bipyridines under extreme thermal conditions (120-150 °C)[3].

Part 4: Validated Experimental Protocols

Protocol A: Buchwald-Hartwig Amination of 5-Amino-2,2'-bipyridine

This protocol utilizes a bulky ligand system to prevent catalyst poisoning.

• Preparation: Oven-dry a Schlenk flask equipped with a magnetic stir bar. Transfer to a nitrogen-filled glovebox.

• Reagent Loading: Add the aryl halide (1.0 equiv), 5-amino-2,2'-bipyridine (1.2 equiv), Pd 2​ (dba) 3​ (0.02 equiv, 2 mol%), Xantphos or BrettPhos (0.04 equiv, 4 mol%), and Cs 2​ CO 3​ (1.5 equiv) to the flask[3].

• Solvent Addition: Add anhydrous, rigorously degassed toluene (0.2 M relative to the aryl halide). Seal the flask with a septum and remove it from the glovebox.

• Reaction: Heat the reaction mixture to 100–110 °C in an oil bath with vigorous stirring for 12–24 hours. Monitor via LC-MS until the aryl halide is consumed[3].

• Workup: Cool to room temperature. Dilute with ethyl acetate and filter through a short pad of Celite to remove the inorganic base and precipitated palladium.

• Purification: Concentrate the filtrate in vacuo. Purify via reverse-phase HPLC (Water/MeCN with 0.1% TFA) to isolate the pure functionalized product.

Protocol B: HATU-Mediated Amide Coupling

This protocol ensures high conversion without generating harsh acidic byproducts that complicate purification.

• Activation: In a round-bottom flask, dissolve the desired carboxylic acid (1.1 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.1 M).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv). Stir at 0 °C for 15 minutes to pre-form the activated ester.

• Amine Addition: Add 5-amino-2,2'-bipyridine (1.0 equiv)[5] in one portion. Allow the reaction to warm to room temperature and stir for 16 hours.

• Quenching: Quench the reaction by adding saturated aqueous NaHCO 3​ . Extract three times with EtOAc. Wash the combined organic layers with 5% LiCl aqueous solution (to remove DMF), dry over Na 2​ SO 4​ , and concentrate.

• Purification: Purify the crude residue using preparative RP-HPLC (37-60% H 2​ O/CH 3​ CN gradient containing 0.1% TFA)[4]. Lyophilize the pure fractions to obtain the bipyridine amide as a TFA salt.

References

• Ishida, H., et al. "Molecular Design of Functional Peptides by Utilizing Unnatural Amino Acids: Toward Artificial and Photofunctional Protein." ResearchGate.
• BOC Sciences. "Transition Metal-Catalyzed Reaction Services." BOC Sciences.
• CSIC. "An efficient dynamic asymmetric catalytic system within a zinc-templated network." Digital CSIC.
• University of Victoria. "Mechanistic Investigation of the Effect of S-based Poisons on Pd-Catalyzed Cross-Coupling Reactions." UVic.
• Benchchem. "A Comparative Guide to the Synthesis of[2,3'-Bipyridin]-2'-amine: Evaluating a Novel Microwave-Assisted Approach." Benchchem.
• ACS Publications. "Photophysical Properties and Excitation Polarization of fac/mer-Ruthenium Complexes with 5'-Amino-2,2'-bipyridine-5-carboxylic Acid Derivatives." Inorganic Chemistry.

Sources

• 1. dspace.library.uvic.ca [dspace.library.uvic.ca]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. digital.csic.es [digital.csic.es]

Technical Support Center: Minimizing Side Reactions in Bipyridine Ligand Synthesis

Welcome to the technical support center for bipyridine ligand synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing these crucial chemical building blocks. Bipyridine ligands are fundamental in fields ranging from catalysis to materials science, but their synthesis is often plagued by side reactions that can significantly impact yield and purity.[1][2][3][4]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to directly address the common challenges encountered during the synthesis of bipyridine ligands. By understanding the underlying mechanisms of these side reactions, you can effectively minimize their occurrence and streamline your synthetic workflow.

Section 1: Troubleshooting Common Side Reactions

This section details the most prevalent side reactions in bipyridine synthesis and provides actionable strategies to mitigate them.

Issue 1: Significant Homocoupling of Starting Materials

Question: My cross-coupling reaction (e.g., Suzuki, Stille, Negishi) is producing a large amount of symmetrical bipyridine derived from the homocoupling of my starting materials. How can I minimize this?

Causality & Solution: Homocoupling is a frequent side reaction in many cross-coupling methodologies used for bipyridine synthesis.[5][6][7] It arises from the self-coupling of either the organometallic reagent or the halide partner. Several factors can be adjusted to favor the desired cross-coupling pathway.

Troubleshooting Strategies:

• Catalyst and Ligand Selection: The choice of palladium catalyst and its coordinating ligand is critical. Bulky, electron-rich phosphine ligands can sometimes suppress homocoupling.[5] However, be aware that excessively bulky ligands can sometimes promote other side reactions like protodeboronation.[5] A thorough screening of ligands may be necessary to find the optimal balance for your specific system.

• Reaction Temperature: Lowering the reaction temperature can often disfavor the homocoupling pathway relative to the desired cross-coupling.[5]

• Stoichiometry: Carefully controlling the stoichiometry of your reactants is essential. Using a slight excess (typically 1.1-1.5 equivalents) of one coupling partner can help drive the reaction towards the desired product.[5]

• Additives: For Stille couplings, the addition of copper(I) iodide (CuI) can sometimes accelerate the cross-coupling reaction, outcompeting the homocoupling of the organostannane reagent.[5]

• Choice of Base: The base can significantly influence the reaction outcome. For Suzuki reactions, using milder bases or carefully controlling the pH can be beneficial.[5]

Parameter	Recommendation for Minimizing Homocoupling
Catalyst/Ligand	Screen bulky, electron-rich phosphine ligands.
Temperature	Run the reaction at the lowest effective temperature.
Stoichiometry	Use a slight excess (1.1-1.5 eq.) of one reactant.
Additives (Stille)	Consider adding Cu(I) iodide.
Base (Suzuki)	Use milder bases and control pH.

Issue 2: Protodeboronation of Boronic Acid/Ester in Suzuki Coupling

Question: I'm observing a significant amount of deboronated starting material in my Suzuki reaction, leading to low yields of the desired bipyridine. What is causing this and how can I prevent it?

Causality & Solution: Protodeboronation is the undesired cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom. This side reaction is often catalyzed by the base and is highly dependent on pH.[5] Water in the reaction mixture serves as the proton source.

Troubleshooting Strategies:

• Use of Stable Boron Reagents: Instead of using free boronic acids, consider more stable derivatives like pinacol esters, MIDA (N-methyliminodiacetic acid) boronates, or organotrifluoroborates.[5] These reagents slowly release the boronic acid into the reaction mixture, keeping its concentration low and thus minimizing protodeboronation.[5]

• Anhydrous Conditions: While Suzuki reactions are known to tolerate some water, minimizing its presence can significantly reduce protodeboronation.[5] Ensure all solvents and reagents are thoroughly dried.

• Careful Selection of Base: Since protodeboronation is base-catalyzed, using milder bases such as potassium fluoride (KF) can be advantageous.[5]

• Catalyst and Ligand Choice: Bulky phosphine ligands have been shown to sometimes promote palladium-catalyzed protodeboronation.[5] If this is a persistent issue, experimenting with less sterically hindered ligands might be beneficial.[5]

Issue 3: Low Reactivity and Stalled Reactions

Question: My cross-coupling reaction to synthesize a 2,2'-bipyridine is sluggish, stalls before completion, and results in low yields. What are the likely causes?

Causality & Solution: The synthesis of 2,2'-bipyridines can be particularly challenging due to the chelating nature of the product, which can bind to the palladium catalyst and inhibit its activity.[1][2][3][7] This product inhibition is a common reason for stalled reactions. Additionally, the inherent electronic properties of certain halopyridines can make them less reactive in cross-coupling reactions.

Troubleshooting Workflow:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent Progress on the Synthesis of Bipyridine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Progress on the Synthesis of Bipyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Recent Progress on the Synthesis of Bipyridine Derivatives | MDPI [mdpi.com]

Reference Data & Comparative Studies

FTIR spectrum analysis of amine functionalized bipyridine

Title: FTIR Spectrum Analysis of Amine-Functionalized Bipyridine: A Comparative Guide for Ligand Characterization

Introduction Amine-functionalized bipyridines, particularly 4,4'-diamino-2,2'-bipyridine, are cornerstone ligands in modern coordination chemistry, metal-organic frameworks (MOFs), and metallodrug development. The introduction of electron-donating amino groups significantly alters the electronic properties of the bipyridine core, lowering the redox potential of transition metal complexes and providing reactive sites for bioconjugation. Fourier Transform Infrared (FTIR) spectroscopy serves as a critical, non-destructive analytical tool to verify functionalization, assess purity, and monitor metal coordination. This guide provides an in-depth comparative analysis of the FTIR spectra of amine-functionalized bipyridine against standard and carboxyl-functionalized alternatives, grounded in established spectroscopic principles.

Mechanistic Causality in FTIR Spectral Shifts

The FTIR spectrum of a molecule is a direct reflection of its vibrational modes, which are dictated by bond strength and atomic mass. Functionalizing the 2,2'-bipyridine ring with amine groups (-NH₂) introduces new vibrational modes and perturbs the existing ring vibrations via resonance and inductive effects.

• N-H Stretching and Bending: The most prominent indicator of successful amine functionalization is the appearance of N-H stretching vibrations. Primary amines typically exhibit a distinct doublet in the 3200–3450 cm⁻¹ region, corresponding to asymmetric and symmetric stretching modes. A corresponding N-H bending (scissoring) mode appears around 1620–1650 cm⁻¹.

• C=N and C=C Ring Vibrations: In standard 2,2'-bipyridine, the C=N stretching vibration typically occurs around 1570–1585 cm⁻¹ [3]. The strong electron-donating nature of the -NH₂ group increases the electron density within the pyridine ring, strengthening the C=N bond and shifting its stretching frequency to higher wavenumbers (e.g., 1590–1610 cm⁻¹) [1]. Conversely, electron-withdrawing groups like carboxylates (-COOH) shift this peak to lower wavenumbers.

• Metal Coordination Effects: When 4,4'-diamino-2,2'-bipyridine coordinates to a metal center (e.g., Ru²⁺ or Cu²⁺), the lone pairs on the ring nitrogens are donated to the metal. This reduces the electron density in the ring, typically causing the C=N stretching frequency to shift further, while new low-frequency M-N stretching bands appear below 500 cm⁻¹ [2].

Table 1: Quantitative Comparison of FTIR Peak Assignments

Functional Group / Ligand	Key Vibrational Mode	Wavenumber Range (cm⁻¹)	Spectroscopic Causality
2,2'-Bipyridine (Standard)	C=N Stretch (Ring)	1570 – 1585	Baseline ring vibration.
Aromatic C-H Stretch	3000 – 3100	Standard sp² C-H stretching.
4,4'-Diamino-2,2'-bipyridine	N-H Stretch (Primary Amine)	3200 – 3450 (Doublet)	Asymmetric/symmetric stretching of -NH₂.
C=N Stretch (Ring)	1590 – 1610	Shifted higher due to electron-donating -NH₂.
C-N Stretch (Amine to Ring)	1250 – 1350	Confirms covalent attachment of amine.
4,4'-Dicarboxy-2,2'-bipyridine	C=O Stretch (Carboxylic Acid)	1700 – 1720	Strong carbonyl dipole moment.
O-H Stretch	2500 – 3300 (Broad)	Extensive hydrogen bonding.

Self-Validating Experimental Protocol: FTIR Acquisition

To ensure high-fidelity spectral data, the choice of sampling technique is critical. While KBr pelleting is traditional, Attenuated Total Reflectance (ATR) is highly recommended for amine-functionalized bipyridines. KBr is hygroscopic; absorbed water exhibits a broad O-H stretch at ~3300 cm⁻¹, which can severely obscure the critical N-H stretching doublet of the amine group.

• Step 1: Instrument Preparation and Background Collection

  • Action: Clean the ATR crystal (diamond or ZnSe) with isopropyl alcohol and allow it to dry completely. Collect a background spectrum (typically 32–64 scans at 4 cm⁻¹ resolution).

  • Causality: The background scan removes atmospheric contributions (CO₂ at ~2350 cm⁻¹ and water vapor) from the final sample spectrum, ensuring that only the ligand's vibrational modes are recorded.

• Step 2: Sample Application

  • Action: Place 2–5 mg of solid 4,4'-diamino-2,2'-bipyridine directly onto the ATR crystal. Apply consistent pressure using the ATR anvil.

  • Causality: Intimate contact between the sample and the crystal is required for the evanescent wave to penetrate the sample. Insufficient pressure leads to weak signal-to-noise ratios, particularly in the high-frequency N-H region.

• Step 3: Spectral Acquisition

  • Action: Acquire the spectrum using the same parameters as the background (32–64 scans, 4000–400 cm⁻¹ range).

  • Causality: Signal averaging (multiple scans) increases the signal-to-noise ratio by a factor of the square root of the number of scans, which is vital for resolving the N-H doublet.

• Step 4: Data Processing and Validation

  • Action: Apply an ATR correction algorithm if necessary, followed by baseline correction. Verify the presence of the N-H doublet (~3300 cm⁻¹) and the shifted C=N stretch (~1600 cm⁻¹). If a broad peak appears at 3400 cm⁻¹ without a doublet, suspect water contamination and dry the sample under vacuum before re-analyzing.

Visualizing Workflows and Mechanistic Relationships

The synthesis of 4,4'-diamino-2,2'-bipyridine typically proceeds via the reduction of 4,4'-dinitro-2,2'-bipyridine-N,N'-dioxide [4]. FTIR is the primary checkpoint to validate this transformation before downstream application.

Workflow from bipyridine functionalization to FTIR validation and downstream application.

When the validated ligand is utilized in coordination chemistry, FTIR can track the metal-ligand binding event.

Causality of FTIR spectral shifts upon metal coordination with amine-bipyridine.

Applications in Drug Development and Catalysis

In drug development, amine-functionalized bipyridines are frequently coordinated to Ruthenium(II) to create photodynamic therapy (PDT) agents or bioorthogonal catalysts. The free -NH₂ groups can be further reacted with activated esters (e.g., NHS-esters) on targeting peptides or antibodies. FTIR is indispensable here: the conversion of the primary amine to an amide linkage is confirmed by the disappearance of the N-H doublet and the emergence of a strong Amide I (C=O stretch) band at ~1650 cm⁻¹ and an Amide II (N-H bend) band at ~1550 cm⁻¹.

In compartmentalized catalysis and MOF synthesis, the rigid bipyridyl structure provides the framework, while the amine groups can act as basic catalytic sites or anchors for post-synthetic modification [5]. FTIR mapping can spatially resolve the distribution of these amine groups within a solid catalyst bed, ensuring uniform functionalization.

References

• Schoeller, M., et al. "Bipyridine Ruthenium(II) Complexes with Halogen-Substituted Salicylates: Synthesis, Crystal Structure, and Biological Activity." MDPI Molecules. Available at:[Link]

• Asianpubs. "Vibrational Spectroscopic Investigation of 2,2'-Bipyridine Adsorbed on Loughlinite from Aqueous Suspensions." Asian Journal of Chemistry. Available at:[Link]

• Guo, J., et al. "Improved synthesis of 4,4'-diamino-2,2'-bipyridine from 4,4'-dinitro-2,2'-bipyridine-N,N'-dioxide." ResearchGate. Available at:[Link]

• Radboud University. "Compartmentalized Catalysis." Radboud Repository. Available at: [Link]

mass spectrometry fragmentation patterns of 5-aminobipyridine

A Comparative Guide to Mass Spectrometry Platforms for the Structural Elucidation of 5-Aminobipyridine

5-Aminobipyridine (5-amino-2,2'-bipyridine) is a highly versatile bidentate ligand utilized extensively in transition metal catalysis, photoredox networks, and the development of novel therapeutics. Because its structural integrity directly dictates its coordination chemistry and electronic properties, rigorous analytical characterization is non-negotiable.

As an application scientist, selecting the correct mass spectrometry (MS) platform is critical. This guide objectively compares the performance of High-Resolution Electrospray Ionization Quadrupole Time-of-Flight (HR-ESI-QTOF) versus Low-Resolution Electron Ionization Single Quadrupole (EI-GC-MS) for the structural elucidation of 5-aminobipyridine. We will deconstruct the mechanistic fragmentation pathways unique to each platform and provide self-validating experimental protocols to ensure absolute data integrity.

Mechanistic Fragmentation: Soft vs. Hard Ionization

The fragmentation pattern of a molecule is entirely dependent on the internal energy imparted during ionization. 5-Aminobipyridine (Exact Mass: 171.0796 Da) exhibits starkly different behaviors under ESI and EI conditions.

1. HR-ESI-QTOF (Soft Ionization & CID) Electrospray Ionization (ESI) is a soft technique that generates an even-electron protonated precursor, [M+H]+ at m/z 172.0875. Protonation preferentially occurs at the highly basic primary amine or the adjacent pyridine nitrogen. When subjected to Collision-Induced Dissociation (CID), the even-electron rule dictates that the precursor will expel neutral molecules. The dominant pathway is the loss of ammonia (NH 3​ , 17.0265 Da) due to the weakening of the C-N bond upon protonation, yielding a highly stable fragment at m/z 155.0609. Higher collision energies force the cleavage of the inter-ring C-C bond, producing an aminopyridinium ion (m/z 94.0531)[1].

2. EI-GC-MS (Hard Ionization) Electron Ionization (EI) at 70 eV strips an electron from the molecule, creating a highly energetic, odd-electron radical cation [M]+∙ at m/z 171.0. This excess internal energy drives complex skeletal rearrangements prior to fragmentation. A hallmark of nitrogenous aromatic rings under EI is the contraction of the pyridine ring via the expulsion of neutral hydrogen cyanide (HCN, 27 Da), yielding a fragment at m/z 144.0[2]. Alternatively, homolytic cleavage of the amine group results in the loss of an amino radical (NH 2∙​ , 16 Da), generating an even-electron cation at m/z 155.0[3].

Mechanistic divergence of 5-aminobipyridine fragmentation under ESI-CID versus EI conditions.

Platform Performance & Quantitative Data

When choosing between these platforms, the decision hinges on the analytical goal: HR-ESI-QTOF is unparalleled for determining exact elemental composition in complex biological or catalytic matrices, whereas EI-GC-MS excels in providing highly reproducible, library-searchable spectral fingerprints for volatile, purified compounds.

Analytical Feature	HR-ESI-QTOF MS/MS	EI-GC-MS (Single Quadrupole)
Ionization Mechanism	Soft (Electrospray)	Hard (Electron Impact, 70 eV)
Precursor Ion	[M+H]+ (m/z 172.0875)	[M]+∙ (m/z 171.0)
Primary Neutral/Radical Loss	-NH 3​ (17.0265 Da)	-HCN (27.0 Da), -NH 2∙​ (16.0 Da)
Key Diagnostic Fragment 1	m/z 155.0609 ( [M+H−NH3​]+ )	m/z 144.0 ( [M−HCN]+∙ )
Key Diagnostic Fragment 2	m/z 94.0531 (Aminopyridinium)	m/z 155.0 ( [M−NH2​]+ )
Mass Accuracy	< 5 ppm error	Nominal (~0.1 Da error)
Primary Application	Complex matrices, exact mass ID	NIST Library matching, volatile prep

Validated Experimental Methodologies

To ensure scientific integrity, a mass spectrometry protocol must be a self-validating system. The following workflows detail the causal reasoning behind each parameter to guarantee reproducible structural elucidation.

Comparative analytical workflow for ESI-QTOF and EI-GC-MS analysis of aminobipyridines.

Protocol A: HR-ESI-QTOF MS/MS Workflow

• Sample Preparation: Dissolve 5-aminobipyridine in LC-MS grade Methanol to a final concentration of 1 µg/mL. Add 0.1% Formic Acid (FA).

  • Causality: Formic acid acts as a proton donor, shifting the ionization equilibrium to ensure a maximum yield of the [M+H]+ precursor ion, drastically improving the signal-to-noise ratio.

• Chromatographic Separation: Inject 1 µL onto a sub-2 µm C18 UHPLC column. Run a gradient of 5% to 95% Acetonitrile (with 0.1% FA) over 5 minutes.

  • Causality: The reverse-phase gradient focuses the basic analyte into a sharp band, mitigating ion suppression from any co-eluting matrix salts.

• CID Acquisition: Isolate the precursor at m/z 172.0875 in the quadrupole. Apply a stepped Collision Energy (CE) ramp of 15, 25, and 35 eV using ultra-pure N 2​ as the collision gas.

  • System Validation: Ramping the CE acts as an internal validation control. At 15 eV, the primary loss of NH 3​ (m/z 155.0609) should dominate. At 35 eV, the secondary inter-ring cleavage (m/z 94.0531) must appear. If the sequential breakdown is absent, the isolated precursor is likely an isobaric contaminant.

Protocol B: EI-GC-MS Workflow

• Sample Preparation: Dissolve the analyte in GC-grade Dichloromethane (DCM) to a concentration of 10 µg/mL.

  • Causality: Full-scan EI is inherently less sensitive than targeted MS/MS, requiring a higher concentration. DCM is chosen for its high volatility, allowing it to elute well before the analyte.

• Chromatographic Separation: Inject 1 µL (1:10 split ratio) onto an HP-5ms capillary column. Program the oven: 80°C (hold 1 min), ramp at 20°C/min to 280°C.

  • Causality: The split injection prevents column overloading and peak tailing, which is critical for basic nitrogenous compounds that tend to interact with active sites on the siloxane stationary phase.

• EI Acquisition: Set the transfer line to 250°C and the ion source to 230°C. Implement a 3-minute solvent delay. Ensure the electron energy is strictly calibrated to 70 eV.

  • System Validation: The 70 eV parameter is a universal standard[3]. By strictly adhering to this energy, the resulting fragmentation pattern (specifically the m/z 171 to 144 ratio) is self-validating against the NIST mass spectral library. Any deviation in electron energy will alter the radical cation kinetics, rendering library matching algorithms unreliable.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 4,4'-Bipyridine [webbook.nist.gov]

Comparative Reactivity Guide: 5-Amino vs. 4-Amino-2,2'-Bipyridine in Synthesis and Bioconjugation

Executive Summary

In the realm of metallo-pharmaceuticals, luminescent probes, and transition metal catalysis, the 2,2'-bipyridine scaffold is a foundational building block. However, the exact positioning of functional groups on this scaffold dictates the molecule's entire reactivity profile. For researchers and drug development professionals, choosing between 5-amino-2,2'-bipyridine and 4-amino-2,2'-bipyridine is not merely a structural preference—it is a decision that fundamentally alters basicity, nucleophilicity, and coordination chemistry.

This guide provides an objective, data-driven comparison of these two isomers, explaining the electronic causality behind their divergent behaviors and providing field-proven, self-validating protocols for their application.

Electronic Architecture & Causality

The reactivity divergence between the 4-amino and 5-amino isomers is governed by the interplay of mesomeric (+M) and inductive (-I) effects relative to the pyridine ring nitrogen.

4-Amino-2,2'-bipyridine (The Metal Chelator): In this isomer, the amino group is positioned para to the ring nitrogen. This geometry allows the lone pair of the exocyclic nitrogen to delocalize directly into the pyridine ring via a strong mesomeric (+M) effect. The causality here is profound: electron density is funneled onto the ring nitrogen, making it exceptionally basic (analogous to 4-aminopyridine, pKa ~9.17) 1. Consequently, the ring becomes a superior σ-donor for transition metals. However, because the exocyclic amine's lone pair is heavily delocalized (taking on partial double-bond character), its nucleophilicity is drastically reduced, rendering it largely inert to mild electrophiles.

5-Amino-2,2'-bipyridine (The Sluggish Nucleophile): Here, the amino group is meta to the ring nitrogen. Direct resonance delocalization onto the ring nitrogen is symmetry-forbidden. Therefore, the ring nitrogen remains only weakly basic (analogous to 3-aminopyridine, pKa ~6.0). While the exocyclic amine retains its lone pair locally, its nucleophilicity is severely dampened by the strong inductive electron-withdrawing effect (-I) of the electron-deficient bipyridine core. Researchers often mistakenly apply standard Fmoc solid-phase peptide synthesis (SPPS) protocols to this isomer, resulting in near-zero conversion due to its "unusually low reactivity" 2.

Logical relationship between substitution position and macroscopic reactivity.

Quantitative Reactivity Profiles

To facilitate objective decision-making, the following table summarizes the quantitative and qualitative performance metrics of both isomers.

Property / Metric	4-Amino-2,2'-bipyridine	5-Amino-2,2'-bipyridine	Mechanistic Causality
Substitution Position	Para to ring nitrogen	Meta to ring nitrogen	Dictates symmetry-allowed resonance.
Ring Nitrogen pKa	~9.2 (Highly basic)	~6.0 (Weakly basic)	+M effect in 4-amino stabilizes the protonated state.
Exocyclic Amine Nucleophilicity	Very Poor (Amide-like)	Poor (Deactivated Aniline)	4-amino lone pair is delocalized; 5-amino is inductively starved.
Metal Coordination (MLCT)	Strong blue-shift in emission	Moderate shift	4-amino strongly donates electron density to the metal center via ring N.
Typical Acylation Yields	Low (Requires DMAP/heat)	Low-Moderate (Requires acid chlorides)	Both resist standard EDC/NHS peptide coupling conditions.

Field-Proven Experimental Methodologies

The following protocols are designed as self-validating systems . Every step includes the causality behind the action and the analytical check required to prove the reaction proceeded as intended.

Protocol A: Acylation of 5-Amino-2,2'-bipyridine via Acid Chloride

Objective: Synthesize an amide derivative for downstream peptide integration. Causality: Because the 5-amino group is inductively deactivated, standard coupling agents (e.g., EDC/HOBt) fail. We must force the reaction using a highly electrophilic acid chloride and a non-nucleophilic base.

• Preparation: Dissolve 5-amino-2,2'-bipyridine (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

  • Causality: Absolute exclusion of moisture is required to prevent competitive hydrolysis of the highly reactive acid chloride.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) and cool the mixture to 0 °C.

  • Causality: DIPEA acts as a proton sponge. It neutralizes the HCl byproduct without acting as a nucleophile, preventing the formation of the unreactive bipyridinium hydrochloride salt.

• Acylation: Dropwise addition of the target acid chloride (1.2 eq). Allow the reaction to warm to room temperature and stir for 12 hours.

• Self-Validation (Analysis): Quench with saturated NaHCO₃ and extract with DCM.

  • Validation Check: Perform ¹H NMR on the crude extract. The successful formation of the exocyclic amide is validated by the disappearance of the broad -NH₂ singlet (~4.0 ppm) and the emergence of a highly deshielded amide -NH proton (>8.0 ppm). If acylation incorrectly occurred at the ring nitrogen, the adjacent aromatic protons would exhibit a massive downfield shift, which serves as a negative control.

Protocol B: Synthesis of a Luminescent Ir(III) Complex with 4-Amino-2,2'-bipyridine

Objective: Generate [Ir(ppy)₂*(4-amino-bpy)]PF₆ for biological labeling 3. Causality: The 4-amino group's +M effect makes the ring nitrogens excellent σ-donors. The exocyclic amine remains uncoordinated due to geometric constraints and its resonance-depleted lone pair, preserving it for later conversion into an isothiocyanate for bioconjugation.

• Suspension: Suspend the chloro-bridged dimer [Ir(ppy)₂Cl]₂ (1.0 eq) and 4-amino-2,2'-bipyridine (2.2 eq) in a 3:1 mixture of DCM/Methanol.

  • Causality: This specific mixed solvent system bridges the polarity gap, ensuring solubility of both the non-polar Ir(III) dimer and the polar bipyridine ligand.

• Coordination: Reflux the mixture for 6 hours under nitrogen.

  • Causality: Thermal energy cleaves the stable Ir-Cl-Ir bridges. The high basicity of the 4-amino-bpy ring nitrogens thermodynamically drives the formation of the cationic mononuclear complex.

• Precipitation: Cool to room temperature and add an excess of aqueous NH₄PF₆.

  • Causality: Metathesis of the chloride counterion with the bulky, non-coordinating hexafluorophosphate (PF₆⁻) anion induces immediate precipitation of the target complex.

• Self-Validation (Analysis): Filter and wash with diethyl ether.

  • Validation Check: Analyze via ESI-MS (positive mode) to observe the [M-PF₆]⁺ molecular ion. Furthermore, the UV-Vis spectrum must show an intense Metal-to-Ligand Charge Transfer (MLCT) band around 400-450 nm, confirming the Ir(III) center is coordinated to the electron-rich 4-amino-bpy ligand.

Parallel experimental workflows for utilizing 4-amino and 5-amino bipyridine isomers.

Strategic Recommendations for Drug Development

• Choose 4-Amino-2,2'-bipyridine when: Your primary goal is to synthesize highly stable, luminescent transition metal complexes (e.g., Ruthenium or Iridium) where the metal center requires strong electron donation to tune emission wavelengths. The unreactive amine can later be converted to an isothiocyanate for tagging antibodies or proteins.

• Choose 5-Amino-2,2'-bipyridine when: You are designing artificial metalloproteins or integrating the bipyridine core directly into a peptide backbone. While it requires aggressive coupling conditions (acid chlorides/anhydrides) to overcome its sluggish nucleophilicity, it provides a linear, structurally rigid vector that is highly desirable in peptide origami and supramolecular assemblies.

References

• Molecular Design of Functional Peptides by Utilizing Unnatural Amino Acids: Toward Artificial and Photofunctional Protein Source: ResearchGate URL
• New Luminescent Cyclometalated Iridium(III)
• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review Source: Science Publishing Group URL

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• 3. pubs.acs.org [pubs.acs.org]

electrochemical comparison of amino-bipyridine vs bipyridine ligands

An In-Depth Electrochemical Comparison: Amino-Bipyridine vs. Bipyridine Ligands in Coordination Chemistry

A Senior Application Scientist's Guide

The strategic modification of ligands is a cornerstone of modern coordination chemistry, allowing for the precise tuning of a metal complex's electronic, photophysical, and electrochemical properties. Among the most versatile and widely studied ligand scaffolds is 2,2'-bipyridine (bpy). Its rigid structure, excellent chelating ability, and redox-active nature make it a fundamental component in fields ranging from photoredox catalysis to the development of novel therapeutic agents.

This guide provides an in-depth, objective comparison of the electrochemical properties of standard 2,2'-bipyridine ligands versus their amino-substituted analogues (NH₂-bpy). By introducing an amino group, a potent electronic perturbation is applied to the bipyridine framework, leading to significant and predictable shifts in the redox behavior of the resulting metal complexes. Understanding these differences is critical for researchers designing new functional molecules with tailored electrochemical characteristics. We will explore the fundamental electronic principles, present supporting experimental data, and provide validated protocols for characterization.

The Causality of Electrochemical Behavior: Electronic Effects of the Amino Group

The primary differentiator between an amino-bipyridine and a standard bipyridine ligand is the electronic nature of the amino (-NH₂) substituent. The amino group is a strong σ-donor and π-donor, classifying it as a powerful electron-donating group (EDG). This property fundamentally alters the electron density distribution across the entire metal complex. In contrast, unsubstituted bipyridine serves as the neutral electronic benchmark.

The electrochemical consequences of this distinction are governed by well-established physical organic principles[1][2][3]:

• Impact on Metal-Centered Oxidation: The electron-donating amino group increases the electron density on the bipyridine's π-system. This electron density is then communicated to the coordinated metal center. A more electron-rich metal center is easier to oxidize (i.e., it requires less energy to remove an electron). Consequently, the oxidation potential (e.g., M(II) → M(III)) of an amino-bipyridine complex is expected to be less positive (cathodically shifted) compared to its unsubstituted bipyridine analogue[1][3].

• Impact on Ligand-Centered Reduction: The first reduction of most transition metal-bipyridine complexes is localized on the ligand, forming a bipyridine radical anion (bpy•⁻). The increased electron density on the amino-bipyridine ring system makes the addition of an electron more difficult. Therefore, the reduction potential of the amino-bipyridine ligand is expected to be more negative (cathodically shifted) than that of the unsubstituted bipyridine ligand[3][4].

The following diagram illustrates this causal relationship.

Caption: Electronic influence of an amino substituent on redox potentials.

Quantitative Comparison: Experimental Data

The theoretical principles outlined above are consistently validated by experimental data. Cyclic voltammetry (CV) is the primary technique used to probe these properties, allowing for the direct measurement of redox potentials. The table below summarizes comparative data for ruthenium and manganese complexes, highlighting the tangible effects of amino-substitution.

Complex	Redox Couple	Potential (V vs. Fc/Fc⁺)	Shift relative to bpy	Source(s)
[Ru(bpy)₃]²⁺	Ru(II)/Ru(III)	~ +1.26	Baseline	[5]
[Ru(bpy)₃]²⁺	bpy/bpy⁻ (1st red)	~ -1.33	Baseline	[5]
fac-[Ru(MeCO-5Bpy-NHtBu)₃]²⁺ (amino derivative)	Ru(II)/Ru(III)	+1.09	-0.17 V	[6][7]
fac-[Ru(MeCO-5Bpy-NHtBu)₃]²⁺ (amino derivative)	bpy/bpy⁻ (1st red)	-1.58	-0.25 V	[6][7]
Mn(bpy)(CO)₃Br	Mn(I)/Mn(0) (1st red)	-1.68	Baseline	[8]
Mn(apbpy)(CO)₃Br (amino derivative)	Mn(I)/Mn(0) (1st red)	More negative*	Cathodic Shift	[9]

Note: Direct numerical comparison for the Mn complexes is nuanced by differing experimental conditions in the sources, but the trend of a cathodic shift for the amino-substituted ligand is clearly indicated.

As the data unequivocally shows, the presence of an amino group makes the ruthenium center easier to oxidize by 170 mV and the ligand harder to reduce by 250 mV. This demonstrates the powerful ability of this substituent to tune the electronic properties of the complex. This tunability is paramount in applications like electrocatalytic CO₂ reduction, where adjusting the catalyst's reduction potential is key to minimizing the required overpotential and improving energy efficiency[2][3].

Advanced Analysis: Spectroelectrochemistry

To definitively assign the locus of a redox process (i.e., whether the electron is added to or removed from the metal or the ligand), spectroelectrochemistry is the tool of choice. This technique couples an electrochemical experiment with a spectroscopic measurement (e.g., UV-Vis-NIR, IR, or EPR).

For bipyridine complexes, the reduction to the radical anion (bpy•⁻) is accompanied by the appearance of new, characteristic absorption bands in the visible or near-IR region[5][10]. By holding the potential at the first reduction wave and monitoring the optical spectrum, one can confirm that the electron transfer is indeed ligand-based. For an amino-bipyridine complex, one would expect a similar spectroscopic signature for the ligand radical anion, albeit occurring at a more negative potential. Infrared (IR) spectroelectrochemistry is particularly powerful for metal carbonyl complexes, where shifts in the C-O stretching frequencies can reveal changes in the electron density at the metal center during redox events[9].

Validated Experimental Protocol: Cyclic Voltammetry (CV)

This protocol provides a generalized procedure for the electrochemical characterization of metal-bipyridine complexes, based on common practices reported in the literature[1][10][11][12].

Objective: To determine the redox potentials and assess the electrochemical reversibility of the metal- and ligand-centered redox processes for amino-bipyridine and bipyridine metal complexes.

Materials and Reagents:

• Complex of interest (e.g., ₂, ₂)

• High-purity, anhydrous solvent (e.g., acetonitrile or dichloromethane)

• Supporting electrolyte: 0.1 M tetrabutylammonium hexafluorophosphate (TBAH or TBAPF₆), recrystallized and dried under vacuum[10].

• Internal standard: Ferrocene (Fc)

• High-purity argon or nitrogen gas

Instrumentation:

• Potentiostat/Galvanostat (e.g., Metrohm Autolab, CH Instruments)

• Three-electrode electrochemical cell:

  • Working Electrode: Glassy carbon or platinum disk electrode (polished before each use)

  • Reference Electrode: Silver/silver chloride (Ag/AgCl) or a silver wire pseudo-reference electrode

  • Counter (Auxiliary) Electrode: Platinum wire

Procedure:

• Solution Preparation: Prepare a ~1 mM solution of the metal complex in the chosen solvent containing 0.1 M supporting electrolyte in a volumetric flask.

• Cell Assembly: Assemble the three-electrode cell. Ensure the reference electrode is appropriately filled and positioned close to the working electrode via a Luggin capillary if available.

• Deaeration: Transfer the solution to the electrochemical cell and deaerate by bubbling with inert gas for at least 10-15 minutes to remove dissolved oxygen, which can interfere with measurements. Maintain a blanket of inert gas over the solution during the experiment.

• Initial Scan: Set the potentiostat to the cyclic voltammetry mode. Choose a potential window that is wide enough to encompass the expected redox events. For a Ru(II) complex, a range from +1.6 V to -2.0 V vs. Ag/AgCl is a reasonable starting point. Set an initial scan rate of 100 mV/s.

• Data Acquisition: Run the cyclic voltammogram. If the redox couples are quasi-reversible or irreversible, vary the scan rate (e.g., from 25 mV/s to 1000 mV/s) to investigate the kinetics of the electron transfer.

• Internal Referencing: After acquiring the data for the complex, add a small amount of ferrocene to the solution and record another CV. The reversible Fc/Fc⁺ couple will appear at ~+0.40 V vs. Ag/AgCl in acetonitrile. All potentials should be reported relative to the Fc/Fc⁺ couple (E - E₁/₂(Fc/Fc⁺)) to allow for comparison across different solvent systems and reference electrodes.

• Data Analysis:

  • Determine the half-wave potential (E₁/₂) for reversible couples as (Epa + Epc)/2, where Epa and Epc are the anodic and cathodic peak potentials, respectively.

  • Assess reversibility by measuring the peak separation (ΔEp = |Epa - Epc|). For a one-electron reversible process, ΔEp should be close to 59 mV at room temperature.

  • The ratio of the anodic to cathodic peak currents (ipa/ipc) should be close to 1 for a reversible process.

Caption: Standard workflow for Cyclic Voltammetry (CV) analysis.

Conclusion

The substitution of a bipyridine ligand with an amino group provides a reliable and predictable method for tuning the electrochemical properties of a metal complex. The electron-donating nature of the amino group makes the resulting complex easier to oxidize and more difficult to reduce. This direct comparison, supported by extensive experimental evidence, underscores the power of ligand design in tailoring molecular function. For researchers in catalysis, sensor development, and drug design, a thorough understanding of these substituent effects is not merely academic; it is a critical tool for the rational design of next-generation functional materials.

References

• A Comparative Guide to the Electrochemical Properties of Metal Complexes with Substituted Bipyridines, with a Focus on 6,6'- Bis(chloromethyl) - Benchchem. Benchchem.
• Electrochemistry and spectroelectrochemistry (EPR, UV-visible-near-IR) of platinum(II) 2,2'-bipyridine and ring-metalated bipyridine complexes: PtII(L-) and PtI(L-) but not PtI(L).
• Electron-transfer Kinetics of Transition-metal Complexes in Lower Oxidation States. Part II. The Electrochemical Electron-transfer Rate of the Cr(bipy)3+/Cr(bipy)3 System as Measured by the Galvanostatic Double-pulse Method. Oxford Academic.
• Spectroelectrochemistry of aromatic ligands and their derivatives. 1. Reduction products of 4,4'-bipyridine, 2,2' - ACS Publications.
• The redox series [Ru(bpy)2(L)]n, n = +3, +2, +1, 0, with L = bipyridine, “click” derived pyridyl-triazole or bis-triazole: a combined structural, electrochemical, spectroelectrochemical and DFT investigation. Dalton Transactions (RSC Publishing).
• New Spectroelectrochemical Insights in Mn and Re bipyridine Complexes as Catalysts for the Electrochemical Reduction of CO2.
• Optical and Infrared Spectroelectrochemical Studies of CN-Substituted Bipyridyl Complexes of Ruthenium(II). CentAUR.
• Electrochemical and Photophysical Properties of Ruthenium(II) Complexes Equipped with Sulfurated Bipyridine Ligands.
• Cyclic voltammetric and spectral studies of some mixed-ligand copper(II) complexes involving 2,2′-bipyridine/1,10-phenanthroline and amino acids.
• Electron-transfer Kinetics of Transition-metal Complexes in Lower Oxidation States. Part I. Electron Spin Resonance Measurements of the Electron-exchange Rate between Cr(bipy)31+ and Cr(bipy)3. R Discovery.
• Synthesis, Structure and Electrochemistry of Copper Complexes of 6,6'-Bis(2-pyridylsulfanyl)-2,2'-bipyridine. ChemRxiv.
• Electronic Effects of Substituents on fac-M(bpy-R)(CO)3 (M = Mn, Re) Complexes for Homogeneous CO2 Electroreduction. Frontiers.
• 5-Ferrocenyl-2,2′-bipyridine ligands: synthesis, palladium(ii) and copper(i) complexes, optical and electrochemical properties. RSC Publishing.
• Kinetic and Mechanistic Effects of Bipyridine (bpy) Substituent, Labile Ligand, and Brønsted Acid on Electrocatalytic CO2 Reduction by Re(bpy) Complexes.
• Electron Transfer Reaction of Iron(III)-bipyridyl Complex with Diphenyl Sulfide. Unavailable.
• Synthesis and Characterization of Bipyridyl-(Imidazole)n Mn(II)
• A stable aminyl radical metal complex. PubMed.
• Electron-transfer Kinetics of Transition-metal Complexes in Lower Oxidation States. Part I. Electron Spin Resonance Measurements of the Electron-exchange Rate between Cr(bipy)1+3 and Cr(bipy)3. Bulletin of the Chemical Society of Japan | Oxford Academic.
• Cyclic voltammograms and electrochemical data of FeII polypyridine complexes. PMC - NIH.
• Cyclic voltammetric studies of copper complexes catalyzing atom transfer radical polymeriz
• Redox Property Tuning in Bipyridinium Salts. Frontiers.
• CYCLIC VOLTAMMETRY STUDY OF [Cu(sal)(Me2bipy)]ClO4. Department of Physical Chemistry.
• Synthesis and Characterization of Bipyridyl-(Imidazole)n Mn(II)
• Photophysical Properties and Excitation Polarization of fac/mer-Ruthenium Complexes with 5'-Amino-2,2'-bipyridine-5-carboxylic Acid Derivatives.
• Photophysical properties and excitation polarization of fac/mer-ruthenium complexes with 5'-amino-2,2'-bipyridine-5-carboxylic acid deriv
• Effect of Redox Active Ligands on the Electrochemical Properties of Manganese Tricarbonyl Complexes.
• Bipyridyl amino acid-metal complexes and their characterization by electrospray mass spectrometry.
• Tuning the Redox Potentials and Ligand Field Strength of Fe(II) Polypyridines: The Dual π-Donor and π-Acceptor Character of Bipyridine.
• Rapid and Efficient Solid‐State Mechanosynthesis of Bipyridine Metal Complexes. PMC.
• Radical cations of Amino acids and peptides: Structures and stabilities.
• Chemistry of Some Amino Acid Complexes of Ruthenium. Synthesis, Characterization, and DNA Binding Properties.
• Synthesis-Bispyridine-Based Ligands & Their Complexation To Pl
• Tuning the Redox Potentials and Ligand Field Strength of Fe(II) Polypyridines: The Dual π-Donor and π-Acceptor Character of Bipyridine. PubMed.
• Electrochemistry in sensing of molecular interactions of proteins and their behavior in an electric field. PMC.
• Radical anionic versus neutral 2,2′-bipyridyl coordination in uranium complexes supported by amide and ketimide ligands. DSpace@MIT.
• Ternary Copper(II) Coordination Compounds with Nonpolar Amino Acids and 2,2′-Bipyridine: Monomers vs. Polymers. MDPI.
• Synthesis and Characterization of the 4,4′-Bipyridyl Dianion and Radical Monoanion. A Structural Study.
• Peculiar Stability of Amino Acids and Peptides from a Radical Perspective. Open Research Repository.

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Beyond CHN: A Comprehensive Guide to Verifying Elemental Analysis Data for Dihydrochloride Salts

In pharmaceutical development, formulating an active pharmaceutical ingredient (API) as a salt is a primary strategy for enhancing aqueous solubility, dissolution rate, and bioavailability [1]. For APIs containing basic amine groups, hydrochloride—and specifically dihydrochloride—salts are among the most common selections.

However, verifying the exact empirical formula and purity of a dihydrochloride salt presents a notorious analytical challenge. Traditional Carbon, Hydrogen, and Nitrogen (CHN) combustion analysis frequently yields data that fails to match theoretical calculations. As a Senior Application Scientist, I have seen countless development batches delayed due to "failed" elemental analysis (EA).

This guide objectively compares traditional CHN analysis with a modern, orthogonal analytical approach, providing the mechanistic causality behind EA discrepancies and a self-validating protocol for accurate characterization.

The Causality of Analytical Discrepancies

To understand why traditional CHN analysis often fails for dihydrochloride salts, we must examine the physical chemistry of the salt itself. Discrepancies are rarely due to instrument error; rather, they stem from the intrinsic properties of the solid form:

• Hygroscopicity and Variable Hydration: Dihydrochloride salts are highly prone to absorbing atmospheric moisture. During CHN combustion, any trapped water ( H2​O ) is quantified as Hydrogen and Oxygen. This artificially inflates the %H and %O values while proportionally diluting the %C and %N values.

• Non-Stoichiometric HCl (Excess): During crystallization from highly acidic media, excess HCl can become trapped in the crystal lattice. This inflates the total chloride content and depresses the carbon/nitrogen mass fractions.

• HCl Volatilization (Loss): Conversely, aggressive drying protocols (e.g., high vacuum at elevated temperatures) intended to remove residual solvents can cause the volatilization of HCl , leading to a sub-stoichiometric chloride ratio (e.g., 1.8 equivalents instead of 2.0).

Logical tree demonstrating the causality of CHN data discrepancies in dihydrochloride salts.

Performance Comparison: Traditional vs. Orthogonal Approach

Relying solely on CHN analysis assumes that the sample is a perfectly dry, perfectly stoichiometric solid. Because this is rarely true for early-stage dihydrochlorides, an Orthogonal Approach —combining CHN with Ion Chromatography (IC) and Karl Fischer (KF) titration—is required to achieve a closed mass balance[2].

Table 1: Comparison of Analytical Strategies

Parameter	Traditional CHN Analysis	The Orthogonal Approach (CHN + IC + KF)
Primary Analytes	C, H, N (sometimes S, O)	C, H, N, Cl⁻, H2​O
Chloride Accuracy	Inferred by mass difference (High Error)	Direct absolute quantification (High Precision)
Hydration State	Blind (Water skews %H results)	Directly quantified via KF titration
Sample Size Required	~1–5 mg	~15–30 mg (Total across all three techniques)
Diagnostic Capability	Fails to distinguish between water and API hydrogen	Pinpoints exact cause of mass balance deviation
Best Use Case	Routine screening of non-hygroscopic free bases	IND/NDA-enabling characterization of salts

The Self-Validating Orthogonal Protocol

To establish a self-validating system, the analytical workflow must independently measure the organic framework, the counterion, and the hydration state. If the sum of these components equals 100% (±0.5%), the protocol validates itself.

Step-by-Step Methodology

Step 1: Total Organic Mass via CHN Combustion

• Accurately weigh 2.0 mg of the dihydrochloride sample into a tin capsule.

• Combust the sample at >900°C in an elemental analyzer.

• Record the exact %C and %N . (Note: Do not rely on the %H at this stage, as it contains contributions from potential water).

Step 2: Absolute Chloride Quantification via Ion Chromatography (IC)

• Prepare a mobile phase of aqueous sodium carbonate/bicarbonate suitable for anion exchange.

• Accurately weigh 10.0 mg of the sample and dissolve it in 100 mL of HPLC-grade water.

• Inject the sample into the IC system equipped with a conductivity detector.

• Quantify the absolute %Cl against a validated 5-point standard chloride calibration curve [2]. Calculate the molar equivalents of chloride to confirm it is exactly 2.0.

Step 3: Hydration State via Karl Fischer (KF) Titration

• Weigh 10.0 mg of the sample and introduce it into a coulometric Karl Fischer titration cell.

• Titrate to the electrochemical endpoint to determine the absolute mass of water in the sample.

• Convert the mass of water to %H2​O .

Step 4: Data Reconciliation & Mass Balance

• Subtract the hydrogen contributed by the KF water result from the total hydrogen measured in Step 1.

• Sum the corrected %C , corrected %H , %N , %Cl (from IC), and %H2​O (from KF).

• The resulting sum must fall between 99.5% and 100.5% to confirm the empirical formula.

Orthogonal analytical workflow for verifying the elemental composition of dihydrochloride salts.

Conclusion

For drug development professionals, accepting a "failed" elemental analysis on a dihydrochloride salt without orthogonal investigation is a critical error. Because these salts are inherently susceptible to variable hydration and non-stoichiometric HCl retention, traditional CHN analysis is mechanistically insufficient on its own. By implementing a self-validating protocol that integrates CHN, Ion Chromatography, and Karl Fischer titration, researchers can confidently prove the exact empirical formula of complex pharmaceutical salts, satisfying rigorous regulatory requirements.

References

• Bastin, R. J., Bowker, M. J., & Slater, B. J. (2000). Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development, 4(5), 427–435. Available at:[Link]

• Cohen, R. D., et al. (2023). Quantitative NMR Analysis of Chloride by an Accurate Internal Standard Approach (Referenced via ACS Organic Process Research & Development). Available at:[Link]

Safety & Regulatory Compliance

Laboratory Safety &amp; Operational Guide: Handling and Disposal of [2,2'-Bipyridin]-5-amine Dihydrochloride

Introduction

In advanced drug development and the molecular design of artificial metalloproteins,[2,2'-Bipyridin]-5-amine dihydrochloride (CAS: 163517-62-2) serves as a critical 1[1]. However, the combination of a strongly chelating bipyridine core and an amine hydrochloride salt presents unique logistical and safety challenges. This guide provides authoritative, step-by-step procedures for the safe handling, spill mitigation, and environmental disposal of this compound, ensuring your laboratory maintains rigorous safety and compliance standards.

Section 1: Chemical Profiling and Hazard Causality

Effective disposal strategies begin with understanding the physicochemical mechanisms that drive a chemical's hazard profile.[2,2'-Bipyridin]-5-amine dihydrochloride is highly soluble in aqueous environments due to its salt form, but this solubility drastically increases its bioavailability and environmental mobility.

Table 1: Hazard Profile and Operational Causality

Hazard Class	Causality & Mechanism	Operational Implication
Acute Toxicity	Bipyridine derivatives can interfere with cellular respiration and metalloenzyme function by chelating essential intracellular metals[2].	Requires strict PPE (nitrile gloves, lab coat, safety goggles). Avoid all dermal contact.
Tissue Irritation	The hydrochloride salt dissociates in moisture (sweat, tears) to form localized acidic environments, causing severe eye and skin irritation[3].	Work exclusively in a certified chemical fume hood; strictly avoid dust generation.
Aquatic Toxicity	Chelates transition metals in aquatic environments, causing long-lasting ecosystem disruption and toxicity to aquatic invertebrates[4].	Zero drain disposal. All waste must be captured and routed to hazardous waste streams.
Thermal Instability	Upon heating or combustion,3[3].	Waste must be processed by a licensed incinerator equipped with a flue gas scrubber.

Section 2: Operational Safety & Spill Response Protocol

Amine hydrochlorides are notorious for generating fine, corrosive dusts that irritate the respiratory tract and mucous membranes. Standard dry sweeping is strictly prohibited as it aerosolizes the active compound[5].

Step-by-Step Methodology: Solid Spill Containment and Cleanup

• Evacuation and Assessment: Isolate the area. Verify that the spill is dry. If the material is dissolved in a solvent, the risk of rapid dermal absorption increases.

• PPE Donning: Equip standard PPE plus a particulate respirator (N95 or P100) if the spill is outside a fume hood.

• Containment (Dust Suppression): Do not dry sweep.5[5].

• Collection: Use non-sparking tools to scoop the dampened material into a chemically resistant, sealable container (e.g., high-density polyethylene, HDPE).

• Decontamination: Wash the spill surface with a mild detergent solution, followed by water. Collect all rinsate as hazardous liquid waste.

• Self-Validation Check: After washing the decontaminated surface, wipe the area with a clean, damp white absorbent pad. If any discoloration is observed, the area is still contaminated; repeat the detergent wash.

Diagram 1: Self-validating spill response workflow for amine hydrochloride derivatives.

Section 3: Comprehensive Waste Disposal Procedures

Because bipyridine derivatives are highly toxic to aquatic life and resist natural degradation, 4[4]. All waste must be routed to a licensed facility equipped with an afterburner and a flue gas scrubber to manage the HCl and NOx gases generated during thermal destruction[3].

Step-by-Step Methodology: Routine Waste Segregation

• Solid Waste Segregation: Place all consumed, contaminated, or expired[2,2'-Bipyridin]-5-amine dihydrochloride solid into a dedicated, clearly labeled "Hazardous Solid Waste" container.

• Liquid Waste Management: Solutions containing this compound must be collected in compatible liquid waste carboys. Because the compound is a hydrochloride salt, aqueous solutions will contain chloride ions. If mixed with organic solvents, consult your EHS department to determine if it should be classified as halogenated waste to prevent incinerator damage.

• Incineration Routing: Do not accumulate large quantities. Arrange for transfer to a licensed hazardous waste contractor for high-temperature incineration[6].

• Self-Validation Check: Before sealing any liquid waste carboy, verify the pH. If the solution is highly acidic (pH < 2) due to the hydrochloride salt, it may require neutralization (per institutional EHS guidelines) before transport to prevent container degradation.

Diagram 2: Waste segregation and disposal decision tree for bipyridine salts.

Section 4: Decontamination and Container Management

Empty containers that previously housed [2,2'-Bipyridin]-5-amine dihydrochloride retain highly active microscopic dust and 6[6].

Step-by-Step Methodology: Triple-Rinse Protocol

• First Rinse (Solubilization): Add a small volume of a solvent in which the compound is highly soluble (e.g., deionized water or ethanol) to the empty container. Cap tightly and agitate vigorously for 30 seconds. Empty the rinsate into the hazardous liquid waste container.

• Second Rinse (Purging): Repeat the process with the same solvent to ensure all visible residue is dissolved and removed.

• Self-Validation Check: Inspect the solvent from the second rinse against a white background. If the solvent is not perfectly clear or shows any particulate matter, a fourth rinse is mandatory before proceeding.

• Third Rinse (Final Polish): Perform a final rinse with deionized water. Collect this rinsate as well.

• Defacement and Disposal: Once the container is completely dry, deface or remove the original chemical label entirely. The container may now be disposed of as non-hazardous solid waste or recycled.

References

• Benchchem. "Safeguarding Your Laboratory: Proper Disposal Procedures for Florfenicol Amine (hydrochloride)". 6

• Synquest Labs. "1-Methylcyclopropan-1-amine hydrochloride Safety Data Sheet". 3

• Santa Cruz Biotechnology. "Bis(2-chloroethyl)amine hydrochloride Safety Data Sheet". 5

• Apollo Scientific. "2,2'-Bipyridine Safety Data Sheet". 4

• ACS Publications. "Photophysical Properties and Excitation Polarization of fac/mer-Ruthenium Complexes with 5'-Amino-2,2'-bipyridine-5-carboxylic Acid Derivatives". 1

• Merck Millipore. "Bis(2,2'-bipyridine) Safety Data Sheet". 2

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Personal protective equipment for handling [2,2'-Bipyridin]-5-amine dihydrochloride

Comprehensive Safety and Operational Guide: Handling[2,2'-Bipyridin]-5-amine Dihydrochloride

As a Senior Application Scientist, I frequently consult on the safe integration of novel bipyridine derivatives into organometallic synthesis and drug discovery workflows.[2,2'-Bipyridin]-5-amine (and its dihydrochloride salt) is a critical building block, particularly in the design of ruthenium tris(bipyridine)-type complexes and artificial metalloproteins[1]. However, its dual nature—combining a metal-chelating bipyridine core with a reactive primary amine and acidic hydrochloride salts—necessitates strict adherence to specialized Personal Protective Equipment (PPE) and handling protocols.

This guide provides a self-validating system for researchers to safely handle, process, and dispose of [2,2'-Bipyridin]-5-amine dihydrochloride, ensuring both scientific integrity and personnel safety.

Mechanistic Hazard Analysis

Understanding why a chemical is hazardous is the first step in effective PPE selection.

• Irritation & Toxicity: The compound is classified under GHS as H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[2][3].

• The Dihydrochloride Salt Effect: The presence of two HCl equivalents makes the solid dust highly hygroscopic. Upon contact with the aqueous environment of mucous membranes (eyes, respiratory tract), it dissolves rapidly, causing localized pH drops that exacerbate tissue irritation compared to the free base[4].

• Chelation Potential: Bipyridines are strong bidentate ligands used to bind transition metals[1]. Systemic absorption must be strictly avoided to prevent unintended interactions with endogenous metalloenzymes in the body.

Quantitative Hazard & Chemical Profile

Table 1: Chemical and Hazard Specifications

Property / Specification	Detail
Chemical Name	[2,2'-Bipyridin]-5-amine dihydrochloride
Free Base CAS Number	160539-04-8[5]
Dihydrochloride CAS Number	1246767-54-3[4]
Molecular Formula	C10H9N3 · 2HCl
GHS Signal Word	Warning[3][5]
Hazard Statements	H302, H315, H319, H335[2][5]
Precautionary Statements	P261 (Avoid breathing dust), P305+P351+P338 (Eye contact response)[2][3]

Personal Protective Equipment (PPE) Matrix

To mitigate the risks outlined above, the following PPE is mandatory. The logic here is defense-in-depth: preventing aerosolized dust inhalation and blocking dermal absorption.

Table 2: PPE Specifications and Causality

PPE Category	Specification	Mechanistic Justification
Eye Protection	Snug-fitting chemical splash goggles (ANSI Z87.1).	Prevents hygroscopic dihydrochloride dust from contacting the cornea, which would trigger severe H319 irritation. Safety glasses with side shields are insufficient for fine powders.
Hand Protection	Double-gloving: 100% Nitrile (min 0.11 mm thickness).	Nitrile provides an excellent barrier against solid salts. Critical Note: If solubilizing in DMSO, switch the outer glove to Butyl rubber. DMSO rapidly permeates nitrile and will carry the dissolved bipyridine solute directly across the skin barrier.
Body Protection	Flame-retardant lab coat (fully buttoned) and closed-toe shoes.	Protects against the static-cling of the fine powder to street clothing, preventing secondary exposure outside the lab.
Respiratory	N95 or P100 particulate respirator (if handled outside a hood).	Addresses H335 (respiratory irritation)[2]. The dihydrochloride salt easily forms micro-aerosols during weighing and transfer.

Experimental Workflow: Safe Dispensing & Solubilization

Protocol: 5-Step Self-Validating Dispensing Method

• Environmental Preparation: Verify the chemical fume hood has a face velocity of 80-100 fpm. Clear the workspace of incompatible strong oxidizers.

• Static Mitigation: Dihydrochloride salts often carry a static charge, causing the powder to "jump" and aerosolize. Wipe the exterior of the analytical balance and the weigh boat with an anti-static gun, or use a grounded metal spatula for transfer.

• Dispensing: Slowly transfer the solid. Do not drop the powder from a height. Keep the source bottle and the weigh boat as close together as physically possible.

• Solubilization: If preparing a stock solution (e.g., for synthesizing ruthenium complexes[1]), add the solvent (e.g., anhydrous DMF or DMSO) slowly. Cap the vial immediately and vortex. Exothermic dissolution may occur due to the salt form.

• Decontamination: Wipe the spatula, balance pan, and surrounding hood surface with a damp paper towel. The water neutralizes and dissolves the residual salt. Follow this with a 70% ethanol wipe to remove any remaining organic residue.

Operational Workflow Diagram

The following diagram illustrates the logical progression of handling and emergency response for this compound.

Logical workflow for handling [2,2'-Bipyridin]-5-amine dihydrochloride and spill response.

Spill Response and Waste Disposal Plan

Spill Response (Solid):

• Do not sweep dry powder , as the mechanical action creates hazardous, inhalable dust.

• Cover the spill with damp absorbent paper towels to dissolve and trap the dihydrochloride salt safely.

• Carefully scoop the wet towels into a hazardous waste bag using a dustpan or stiff cardboard.

• Wash the contaminated surface with copious amounts of water to neutralize the acidic salt residue, then dry.

Waste Disposal:

• Solid Waste: Collect contaminated weigh boats, gloves, and paper towels in a clearly labeled, sealable solid hazardous waste container.

• Liquid Waste: Solutions containing [2,2'-Bipyridin]-5-amine must be collected in compatible liquid waste carboys (e.g., halogenated or non-halogenated solvent waste, depending on the carrier solvent used). Do not mix with strong acids or oxidizers.

• Regulatory: Dispose of in accordance with local EPA (or equivalent) regulations for toxic organic compounds.

References

• Ambeed. "160539-04-8 |[2,2'-Bipyridin]-5-amine." Ambeed.com.
• ChemicalBook. "5-AMINO-2,2-BIPYRIDINE | 160539-04-8." ChemicalBook.com.
• BLDpharm. "1246767-54-3 |[2,2'-Bipyridin]-5-amine dihydrochloride." BLDpharm.com.
• BLDpharm. "160539-04-8 | [2,2'-Bipyridin]-5-amine." BLDpharm.com.
• Ishida, Hitoshi. "Research profile: Synthesis of ruthenium tris(bipyridine)-type complexes." ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 160539-04-8 | [2,2'-Bipyridin]-5-amine | Amines | Ambeed.com [ambeed.com]
• 3. 5-AMINO-2,2-BIPYRIDINE | 160539-04-8 [chemicalbook.com]
• 4. 1246767-54-3|[2,2'-Bipyridin]-5-amine dihydrochloride|BLD Pharm [bldpharm.com]
• 5. 160539-04-8|[2,2'-Bipyridin]-5-amine|BLD Pharm [bldpharm.com]